1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

• CAS: 887587-89-5

Core Science & Biosynthesis

What is the molecular structure of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Molecular Architecture and Synthetic Methodologies of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine: A Technical Guide for Drug Development

Executive Summary & Structural Rationale

In modern drug discovery, the design of conformationally restricted, orthogonally protected diamines is critical for the development of highly selective target modulators. The compound 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine (CAS Number: 887587-89-5)[1] serves as a premium building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors, GPCR ligands, and CNS-active agents.

The molecular architecture of this compound is defined by three strategic features:

• The Piperidine Core: Provides a rigid, basic scaffold that dictates the spatial trajectory of attached pharmacophores, optimizing binding pocket interactions.

• The 2-Fluoroaniline Moiety: The ortho-fluorine atom exerts a strong electron-withdrawing inductive effect, modulating the basicity of the aniline nitrogen. Furthermore, the fluorine atom can participate in multipolar interactions within protein active sites while increasing the overall lipophilicity and metabolic stability of the final active pharmaceutical ingredient (API).

• The N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group provides orthogonal protection of the secondary piperidine amine, allowing selective functionalization of the aniline nitrogen before global deprotection.

Physicochemical Profiling

To facilitate analytical tracking and pharmacophore modeling, the core quantitative data for this intermediate is summarized below.

Table 1: Physicochemical and Structural Properties

Property	Value	Method / Significance
Chemical Name	1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine	IUPAC nomenclature
CAS Registry Number	887587-89-5	Unique chemical identifier[1]
Molecular Formula	C17H25FN2O2	Elemental composition[1]
Molecular Weight	308.39 g/mol	Calculated mass
Monoisotopic Mass	308.1900 Da	LC-MS / HRMS target peak
Hydrogen Bond Donors	1 (Secondary aniline)	Pharmacophore modeling
Hydrogen Bond Acceptors	3 (Boc C=O, Boc ether, Piperidine N)	Pharmacophore modeling
Rotatable Bonds	5	Conformational flexibility

Strategic Synthetic Design & Causality

As a Senior Application Scientist, selecting the correct synthetic route requires balancing yield, chemoselectivity, and the preservation of stereocenters. Direct alkylation of 2-fluoroaniline with a 2-(chloromethyl)piperidine derivative is prone to over-alkylation (yielding tertiary amines) and requires harsh basic conditions that can trigger elimination side-reactions.

Instead, the most robust and scalable approach is a three-step sequence originating from commercially available Boc-pipecolic acid .

• Reduction: The carboxylic acid is reduced to the corresponding alcohol. Direct reduction of the acid to an aldehyde (e.g., using DIBAL-H on an ester) is notoriously difficult to control and often results in over-reduction.

• Oxidation: The alcohol is oxidized to 1-Boc-2-formylpiperidine using Dess-Martin Periodinane (DMP)[2]. DMP is specifically chosen over the Swern oxidation to avoid the use of malodorous dimethyl sulfide and, critically, to prevent the epimerization of the α -chiral center (C2 of the piperidine ring) under basic conditions.

• Reductive Amination: The aldehyde is coupled with 2-fluoroaniline using sodium triacetoxyborohydride ( NaBH(OAc)3​ )[3].

Synthetic workflow for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine from Boc-pipecolic acid.

Experimental Methodologies: Self-Validating Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate fidelity is confirmed before proceeding to the next synthetic node.

Step 1: Reduction to 1-Boc-2-(hydroxymethyl)piperidine

• Procedure: Dissolve Boc-pipecolic acid (1.0 equiv) in anhydrous THF (0.5 M) under an inert argon atmosphere. Cool the reaction to 0 °C. Dropwise, add Borane-THF complex ( BH3​⋅THF , 1.5 equiv). Allow the reaction to warm to room temperature and stir for 4 hours.

• Causality: Borane selectively reduces the carboxylic acid via a trialkoxyborane intermediate without cleaving the Boc protecting group.

• Validation Checkpoint: Quench a 50 µL aliquot in methanol. TLC (Hexanes:EtOAc 1:1) should show the complete disappearance of the baseline acid spot. LC-MS must confirm the product mass ( m/z=216[M+H]+ ).

Step 2: Oxidation to 1-Boc-2-formylpiperidine

• Procedure: Dissolve the crude alcohol (1.0 equiv) in anhydrous dichloromethane (DCM, 0.2 M). Cool to 0 °C. Add Dess-Martin Periodinane (DMP, 1.2 equiv)[2] in portions. Stir for 2 hours at room temperature. Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO3​ and Na2​S2​O3​ .

• Causality: The thiosulfate quench is mandatory to reduce unreacted hypervalent iodine species, preventing downstream oxidative side reactions.

• Validation Checkpoint: Extract the organic layer and analyze via LC-MS. The target aldehyde is highly reactive; look for the corresponding mass ( m/z=214[M+H]+ ) or its hydrate/methanol hemiacetal if analyzed in protic solvents.

Step 3: Reductive Amination (Target Synthesis)

• Procedure: Dissolve 1-Boc-2-formylpiperidine (1.0 equiv) and 2-fluoroaniline (1.1 equiv) in 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (1.5 equiv). Stir for 30 minutes at room temperature to allow imine formation. Subsequently, add sodium triacetoxyborohydride ( NaBH(OAc)3​ , 1.5 equiv)[3] in portions. Stir for 12 hours.

• Causality: The ortho-fluorine atom on the aniline reduces its nucleophilicity. The addition of acetic acid is a critical catalyst to protonate the aldehyde, accelerating hemiaminal and subsequent iminium ion formation. NaBH(OAc)3​ is specifically chosen because it selectively reduces the iminium ion faster than the unreacted aldehyde, preventing the reversion of the aldehyde back to the alcohol.

• Validation Checkpoint: Draw a 50 µL aliquot, quench in 1 mL saturated NaHCO3​ , extract with EtOAc, and analyze via LC-MS. The reaction is deemed complete when the m/z=214[M+H]+ peak is fully consumed, and the target mass ( m/z=309[M+H]+ ) dominates the chromatogram.

Mechanistic pathway of the reductive amination step yielding the target secondary amine.

Downstream Applications in Medicinal Chemistry

Once synthesized, 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine acts as a versatile node for library generation. The secondary aniline can be further alkylated or acylated. Following elaboration of the aniline, the Boc group is cleanly removed using 4M HCl in dioxane or Trifluoroacetic acid (TFA) in DCM. This unmasks the secondary piperidine amine, which can then be subjected to Buchwald-Hartwig cross-couplings, urea formations, or amide couplings to construct the final complex API.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.

• Dess, D. B., & Martin, J. C. (1983). "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." The Journal of Organic Chemistry, 48(22), 4155–4156.

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• 3. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Chemical Properties and Stability of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Introduction

In the landscape of modern medicinal chemistry and drug development, piperidine-containing scaffolds are indispensable building blocks. Their prevalence in FDA-approved drugs underscores their importance in creating molecules with favorable pharmacological properties. The compound 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine represents a sophisticated intermediate, combining three critical structural motifs: a conformationally defined piperidine ring, a versatile N-Boc protecting group, and an electronically modified fluorophenylamino moiety.

This guide provides an in-depth analysis of the chemical properties and stability profile of this key intermediate. For researchers and drug development professionals, a thorough understanding of a molecule's stability is paramount for designing robust synthetic routes, ensuring accurate analytical characterization, and establishing appropriate storage conditions. We will deconstruct the molecule into its functional components to explain the causality behind its chemical behavior, offering field-proven insights into its handling, analysis, and application.

Caption: Chemical structure of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Part I: Physicochemical and Structural Profile

A molecule's reactivity and stability are direct consequences of its physical and structural characteristics. Here, we dissect the key features of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Molecular Profile

The fundamental properties of the molecule are summarized below. While this specific 2-substituted isomer is a niche synthetic intermediate, its identity is defined by its core components, with related isomers being commercially available.[1][2]

Property	Data
Molecular Formula	C₁₇H₂₅FN₂O₂
Molecular Weight	308.39 g/mol
Key Structural Features	N-Boc protected piperidine, secondary aniline, organofluorine
Appearance (Predicted)	Off-white to pale yellow solid

Structural Analysis

• The N-Boc Moiety : The tert-butoxycarbonyl (Boc) group is one of the most widely used amine protecting groups in organic synthesis. Its primary function is to temporarily mask the reactivity of the piperidine nitrogen. Its significant steric bulk influences the conformational equilibrium of the piperidine ring, often locking it into a preferred chair conformation. This steric hindrance can also direct the stereochemical outcome of reactions at adjacent positions.

• The Piperidine Ring : As a saturated heterocycle, the piperidine ring adopts a low-energy chair conformation. The C2-substituted side chain will preferentially occupy an equatorial position to minimize steric strain, a critical consideration for predicting its three-dimensional structure and interaction with biological targets.

• The 2-Fluorophenylamino Group : The introduction of a fluorine atom onto the phenyl ring has profound electronic consequences.[3] Fluorine is highly electronegative, exerting a strong electron-withdrawing inductive effect. This effect reduces the electron density on the aromatic ring and, importantly, decreases the basicity (pKa) of the secondary amine it is attached to compared to a non-fluorinated analog.[4] This modification can be a deliberate design choice to fine-tune a molecule's pharmacokinetic properties, such as metabolic stability or receptor binding affinity.[3][5]

Part II: Chemical Stability and Degradation Pathways

The stability of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine is not monolithic; it is a composite of the stabilities of its constituent functional groups. Understanding each part's vulnerabilities is key to predicting the molecule's overall behavior under various conditions.

Stability of the N-Boc Protecting Group

The Boc group's defining characteristic is its stability under a wide range of conditions, with a specific, well-defined lability to acid.[6] This predictable reactivity is the foundation of its utility in multi-step synthesis.

• Acidic Conditions : The Boc group is readily cleaved under strongly acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[7] The mechanism proceeds through the protonation of the carbonyl oxygen, followed by the loss of the highly stable tert-butyl cation.[7] While generally stable in weak acids, prolonged exposure or elevated temperatures can cause slow degradation. For instance, even a 0.1% TFA solution can cause ~10% cleavage over several hours at room temperature.[7]

Caption: Acid-catalyzed deprotection workflow for the N-Boc group.

• Basic Conditions : A significant advantage of the Boc group is its exceptional stability under basic conditions. It is resistant to cleavage by common amine bases like piperidine and triethylamine, as well as stronger inorganic bases like sodium hydroxide.[7] This orthogonality to base-labile protecting groups, such as Fmoc, is a cornerstone of modern synthetic strategy.[8][9]

• Reductive and Oxidative Conditions : The Boc group is robust against catalytic hydrogenation (e.g., H₂ over Pd/C), a method used to remove benzyl-type protecting groups.[7] It is also generally stable to mild oxidizing agents, although strong oxidants should be evaluated on a case-by-case basis.[7]

• Thermal Stability : While stable at moderate temperatures, the Boc group can undergo thermolysis at elevated temperatures (often in refluxing solvents), providing an alternative, acid-free deprotection method in specific contexts.[7]

Stability of the Piperidine and Phenylamino Moieties

• Piperidine Ring : The saturated piperidine ring is chemically robust. Under harsh biological or environmental conditions, such as in microbial degradation studies, the initial step of degradation for nitrogen heterocycles can be C-N bond cleavage, leading to an intermediary amino acid that is further metabolized.[10] However, under typical laboratory and storage conditions, the ring itself is not considered a point of instability.

• 2-Fluorophenylamino Group : The aniline-like structure is potentially susceptible to oxidation, a common metabolic pathway for aromatic amines. The C-F bond itself is very strong (bond dissociation energy typically >100 kcal/mol) and is generally considered a point of metabolic stability.[11] However, it is not entirely inert. In certain molecular contexts, particularly in the presence of an intramolecular nucleophile or under specific enzymatic conditions, heterolytic cleavage of the C-F bond can occur, releasing fluoride ions.[11] This is a known liability for some fluorinated drugs and warrants consideration during late-stage development.[4][11]

Protocol: Forced Degradation Study

To empirically validate the stability profile, a forced degradation study is essential. This protocol subjects the compound to accelerated stress conditions to identify potential degradation pathways and products.

Objective: To assess the stability of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine under hydrolytic, oxidative, thermal, and photolytic stress.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL solution of the compound in acetonitrile.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C for 8 hours.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Heat at 60°C for 8 hours.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Store the solid compound in a hot air oven at 80°C for 48 hours. Dissolve in acetonitrile for analysis.

• Photolytic Degradation: Expose the solid compound to UV light (254 nm) and visible light (in a photostability chamber) for 24 hours. Dissolve in acetonitrile for analysis.

• Analysis: Analyze all samples, including a control (untreated stock solution), by a stability-indicating HPLC method (see Part III) coupled with a mass spectrometer to identify and quantify degradants.

Expected Outcomes Summary

Condition	Expected Stability	Primary Degradant (if any)
1N HCl, 60°C	Highly Labile	Deprotected amine (loss of Boc group)
1N NaOH, 60°C	Stable	No significant degradation expected
6% H₂O₂, RT	Potentially Labile	Oxidized products of the aniline moiety
Thermal (80°C)	Likely Stable	Minor degradation possible
Photolytic	Potentially Labile	Dependent on chromophore absorption

Part III: Analytical Methodologies

Robust analytical methods are crucial for confirming the identity, purity, and stability of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Chromatographic and Spectrometric Analysis

A standard workflow for characterization involves High-Performance Liquid Chromatography (HPLC) for purity assessment and Mass Spectrometry (MS) for identity confirmation.

Caption: A typical HPLC-MS workflow for analysis and characterization.

Protocol: HPLC-UV Method for Purity Analysis

Rationale: A reverse-phase C18 column is chosen for its versatility with moderately polar compounds. A gradient elution ensures good separation of the main compound from potential impurities. Formic acid is used as a mobile phase modifier to ensure good peak shape by protonating the secondary amine. Detection at 254 nm is appropriate due to the aromatic chromophore.

Methodology:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 3 minutes, return to 10% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 254 nm

Mass Spectrometry Fragmentation

In positive ion mode ESI-MS, the molecule will readily form the [M+H]⁺ ion at m/z 309.2. In tandem MS (MS/MS), the most characteristic fragmentation will be the loss of the Boc group components:

• Loss of isobutylene (56 Da): Resulting in a fragment corresponding to the protonated carbamic acid.

• Loss of the entire Boc group (100 Da): Resulting in the fully deprotected amine fragment.

Part IV: Synthesis and Handling

Protocol: Hypothetical Reductive Amination Synthesis

Rationale: Reductive amination is a robust and high-yielding method for forming C-N bonds. This proposed two-step synthesis starts from commercially available N-Boc-2-piperidinecarboxylic acid, which is first reduced to the corresponding aldehyde and then coupled with 2-fluoroaniline.

Caption: A plausible synthetic workflow via reductive amination.

Methodology:

• Step 1 (Not detailed): Synthesize N-Boc-2-piperidinecarbaldehyde from N-Boc-2-piperidinecarboxylic acid using a standard literature procedure for mild reduction.

• Step 2: Reductive Amination:

  • To a solution of N-Boc-2-piperidinecarbaldehyde (1.0 eq) in dichloromethane (DCM), add 2-fluoroaniline (1.1 eq).

  • Stir the mixture at room temperature for 1 hour to allow for imine formation.

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the mixture.

  • Continue stirring at room temperature for 12-18 hours. Monitor reaction completion by TLC or LC-MS.

  • Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the final product.

Storage and Handling Recommendations

• Storage: The compound should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent potential long-term oxidative degradation of the aniline moiety.

• Handling: Avoid contact with strong acids, as this will rapidly cleave the Boc protecting group. Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.

Conclusion

1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine is a valuable synthetic intermediate whose chemical behavior is dictated by the interplay of its three core components. Its stability profile is characterized by high resistance to basic, reductive, and mild oxidative conditions, contrasted with a pronounced and predictable lability towards strong acids. The fluorine substituent modulates the electronic properties of the aniline nitrogen, a feature that can be exploited in drug design. By understanding these properties, researchers can confidently employ this molecule in complex synthetic campaigns, ensuring its integrity from the benchtop to its final application.

References

• Benchchem. A Comparative Analysis of Boc Protecting Group Stability for Researchers and Drug Development Professionals.
• Ferlin, M. G., et al. (2019). Evaluating the effects of fluorine on biological properties and metabolic stability of some antitubulin 3-substituted 7-phenyl-pyrroloquinolinones. European Journal of Medicinal Chemistry.
• Daly, D., & Majrashi, M. (2018). The Reactivity of the N-Boc Protecting Group: An Underrated Feature.
• Kurakami et al. as cited in "The Reactivity of the N-Boc Protecting Group: An Underrated Feature".
• Wang, J. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters.
• Hebei Boze Chemical Co., Ltd. (2019). Boc Protected Compounds.
• NextSDS. 1-BOC-2-[(2-FLUORO-PHENYLAMINO)
• National Forensic Laboratory, Slovenia. (2020). ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). Policija.si.
• Meanwell, N. A. (2021). Metabolism and Toxicity of Fluorine Compounds. ACS Chemical Toxicology.
• Jeschke, P. (2004). The Importance of Fluorine in the Life Science Industry. CHIMIA.
• Combourieu, B., et al. (1998). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1. Applied and Environmental Microbiology.
• NextSDS. 1-BOC-2-[(2-BROMO-PHENYLAMINO)

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An In-depth Technical Guide to 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical entity 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine. The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds due to its ability to confer favorable pharmacokinetic properties. The specific substitution pattern of a Boc-protected amine, a fluorinated phenylamino group, and a methyl bridge suggests its utility as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics.

It is important to note that while the 2-substituted isomer, 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine, is the primary subject of this guide, it is not widely documented in commercially available databases or the scientific literature. A CAS number, 887587-89-5, has been assigned, but detailed experimental data remains scarce.[1] Conversely, the isomeric compound, 1-Boc-4-[(2-fluoro-phenylamino)-methyl]-piperidine (CAS: 887582-20-9), is more readily available and characterized.[2] Therefore, this guide will provide the theoretical and structural details of the requested 2-isomer and will leverage data from its better-documented 4-isomer as a comparative reference. Furthermore, a robust discussion on the synthetic pathways applicable for the preparation of the 2-substituted target molecule is presented, grounded in established chemical principles.

Molecular and Structural Characteristics

The fundamental attributes of a chemical compound are its molecular weight and structural formula. These properties are critical for its identification, characterization, and application in synthetic chemistry.

Structural Formula

The structural formula of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine defines the spatial arrangement of its atoms and functional groups. The molecule consists of a piperidine ring N-protected with a tert-butoxycarbonyl (Boc) group. At the 2-position of the piperidine ring, a methyl group is linked to the nitrogen atom of a 2-fluoroaniline moiety.

Caption: Structural formula of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Physicochemical Properties

The molecular properties of the target compound and its 4-substituted isomer are summarized below. The properties for the 2-isomer are calculated, while the data for the 4-isomer are based on available information from chemical databases.

Property	1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine (Calculated)	1-Boc-4-[(2-fluoro-phenylamino)-methyl]-piperidine (Documented)
CAS Number	887587-89-5[1]	887582-20-9[2]
Molecular Formula	C₁₇H₂₅FN₂O₂	C₁₇H₂₅FN₂O₂[2]
Molecular Weight	308.39 g/mol	308.39 g/mol [2]
IUPAC Name	tert-butyl 2-(((2-fluorophenyl)amino)methyl)piperidine-1-carboxylate	tert-butyl 4-(((2-fluorophenyl)amino)methyl)piperidine-1-carboxylate

Synthesis and Methodologies

While a specific, documented synthetic route for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine is not readily found in the literature, a plausible and efficient synthesis can be designed based on well-established organic chemistry reactions. The proposed pathway involves two key steps:

• Reductive Amination: Synthesis of the precursor, tert-butyl 2-(aminomethyl)piperidine-1-carboxylate.

• N-Arylation: Coupling of the precursor with a suitable 2-fluorophenyl electrophile.

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: A Plausible Synthetic Route

Step 1: Synthesis of tert-butyl 2-(aminomethyl)piperidine-1-carboxylate (Precursor)

The synthesis of the key amine intermediate can be achieved via the reduction of the corresponding amide, tert-butyl 2-carbamoylpiperidine-1-carboxylate.

• Reaction: tert-butyl 2-carbamoylpiperidine-1-carboxylate → tert-butyl 2-(aminomethyl)piperidine-1-carboxylate

• Reagents and Conditions:

  • To a stirred solution of tert-butyl 2-carbamoylpiperidine-1-carboxylate in an anhydrous aprotic solvent such as tetrahydrofuran (THF), slowly add a reducing agent like lithium aluminum hydride (LiAlH₄) at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for several hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture to 0 °C and quench cautiously by the sequential addition of water, followed by an aqueous solution of sodium hydroxide, and then more water.

  • Filter the resulting precipitate and wash with THF.

  • Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by column chromatography.

Causality Behind Experimental Choices:

• Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing amides to amines.

• Anhydrous THF is used as the solvent because LiAlH₄ reacts violently with protic solvents like water and alcohols.

• The Fieser workup (sequential addition of water, NaOH(aq), and water) is a standard and safe procedure for quenching LiAlH₄ reactions, resulting in a granular precipitate that is easily filtered.

Step 2: N-Arylation to Yield 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

The final step involves the formation of the C-N bond between the primary amine of the precursor and the 2-fluorophenyl ring. A copper-catalyzed Ullmann condensation or a palladium-catalyzed Buchwald-Hartwig amination are suitable methods. The Ullmann reaction is presented here due to its historical precedence and effectiveness for this type of transformation.

• Reaction: tert-butyl 2-(aminomethyl)piperidine-1-carboxylate + 2-fluoroiodobenzene → 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

• Reagents and Conditions:

  • In a reaction vessel, combine tert-butyl 2-(aminomethyl)piperidine-1-carboxylate, 2-fluoroiodobenzene, a copper(I) iodide (CuI) catalyst, a ligand such as L-proline, and a base like potassium carbonate (K₂CO₃).

  • Add a high-boiling point polar aprotic solvent, such as dimethyl sulfoxide (DMSO).

  • Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature typically ranging from 80 to 120 °C for several hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the mixture, dilute with water, and extract the product with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the final product by flash column chromatography.

Causality Behind Experimental Choices:

• Copper(I) iodide is a common and effective catalyst for Ullmann-type C-N cross-coupling reactions.[3]

• L-proline as a ligand can accelerate the reaction and improve yields.[3]

• Potassium carbonate acts as the base to deprotonate the amine, facilitating the catalytic cycle.

• DMSO is a suitable high-boiling solvent that can dissolve the reactants and facilitate the reaction at elevated temperatures.

Applications in Research and Drug Development

While specific applications for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine are not documented, its structural motifs are prevalent in pharmacologically active molecules. Piperidine derivatives are key components in a wide array of therapeutics, targeting conditions from neurological disorders to infectious diseases.[4]

The presence of the 2-fluorophenylamino group is of particular interest. The fluorine atom can enhance metabolic stability, improve binding affinity to target proteins through favorable electrostatic interactions, and increase lipophilicity, which can aid in crossing biological membranes.

This compound is an ideal starting point for creating a library of more complex molecules. The Boc protecting group can be easily removed under acidic conditions, revealing a secondary amine on the piperidine ring that can be further functionalized. The secondary amine in the linker can also be a site for further chemical modification. Therefore, this molecule serves as a valuable building block for medicinal chemists exploring new chemical space in drug discovery programs.

Conclusion

1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine is a synthetically valuable, albeit under-documented, chemical intermediate. This guide has provided its core structural and calculated physicochemical properties. By leveraging data from its well-characterized 4-isomer and established synthetic methodologies, a reliable pathway for its preparation has been outlined. The insights into its potential applications underscore the importance of such building blocks in the ongoing quest for novel and more effective therapeutic agents. Researchers and drug development professionals can utilize this information to further explore the synthetic utility and potential of this and related piperidine derivatives.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 43652152, 1-Boc-4-(2-fluoro-phenylamino)-piperidine. Retrieved from [Link]

• LookChem. (n.d.). Cas 288573-56-8,1-BOC-4-(4-FLUORO-PHENYLAMINO)-PIPERIDINE. Retrieved from [Link]

• Minos, E. (2022). Synthesis and Reactions of 2-[(methylsulfanyl) (phenylamino) and 2-[(methylsulfanyl)(N-methylphenylamino) methylidene]-1,3. Retrieved from [Link]

• Wikipedia. (2023). 1-Boc-4-AP. Retrieved from [Link]

• NextSDS. (n.d.). 1-BOC-4-[(2-FLUORO-PHENYLAMINO)-METHYL]-PIPERIDINE. Retrieved from [Link]

• Hammouda, M., et al. (1993). Synthesis of 2,5-bis(2′-piperidylmethyl) piperidine and related compounds. Archives of Pharmacal Research.

• Nature. (2023). Organophotocatalysed synthesis of 2-piperidinones in one step via [1 + 2 + 3] strategy. Retrieved from [Link]

• University of California, Irvine. (n.d.). Proton NMR spectra for the intermediate piperidines 56-60 and acetylenes 63-81 and 85, 86. 2-Propylpiperidine. Retrieved from [Link]

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Preliminary Investigation of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine Derivatives: Synthesis, Properties, and Applications

Executive Summary

The strategic selection of molecular building blocks is a cornerstone of modern ligand design and drug discovery[1]. Among these, 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine has emerged as a highly versatile and structurally privileged scaffold. This technical whitepaper explores the structural rationale, physicochemical properties, and synthetic workflows associated with this compound, providing a self-validating framework for researchers utilizing this intermediate in the development of G-protein coupled receptor (GPCR) modulators and stabilized coordination complexes.

Core Structural Rationale & Ligand Design

The architectural brilliance of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine lies in its dual nature: it combines a rigid piperidine core with a flexible, yet sterically tunable, aminomethyl sidearm.

• The Piperidine Core: Enclosing the nitrogen center within a piperidine ring greatly reduces the dynamic motion of the molecule[2]. This restricted conformational flexibility is critical; it pre-organizes the ligand, reducing the entropic penalty upon binding to a receptor or chelating a metal center, a property extensively documented by [2].

• The 2-Fluorophenylamino Motif: The addition of the 2-fluorophenyl group introduces profound stereoelectronic effects. The ortho-fluorine atom forces the aromatic ring into a specific dihedral conformation relative to the exocyclic amine due to steric repulsion and dipole alignment. Furthermore, the fluorine atom can participate in multipolar interactions and halogen bonding within biological binding pockets.

• Orthogonal Protection: The tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen allows for orthogonal synthetic strategies, ensuring that derivatization occurs strictly at the exocyclic secondary amine before the core ring is unmasked for final target engagement.

Physicochemical Properties & Structure-Activity Relationships (SAR)

The positional isomerism of the aminomethyl group and its subsequent fluorinated aromatic substitutions significantly influence the steric and electronic properties of the resulting ligands[1]. While the 3-fluoro and 4-fluoro derivatives are widely tracked in chemical safety databases like[3], the 2-fluoro isomer presents a unique steric profile.

Table 1: Comparative Physicochemical Properties of Fluorinated Isomers

Compound Isomer	CAS Registry Number	Substitution	Steric Hindrance Profile	Estimated LogP
2-Fluoro (Target)	N/A (Proprietary)	Ortho	High (Restricted Rotation)	3.82
3-Fluoro	887587-94-2	Meta	Moderate	3.75
4-Fluoro	887587-99-7	Para	Low (Highly Flexible)	3.75

Data synthesized from structural analogs and regulatory tracking databases[3].

Synthetic Workflow & Mechanistic Causality

The synthesis of the 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine scaffold is achieved via a highly controlled reductive amination pathway.

Caption: Synthetic workflow for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Table 2: Reductive Amination Optimization Parameters

NaBH(OAc)₃ (eq)	Solvent	Additive	Yield (%)	Mechanistic Observation
1.0	MeOH	None	45%	Protic solvent caused premature imine hydrolysis.
1.5	DCM	None	65%	Sluggish imine formation; incomplete conversion.
1.5	DCM	1.0 eq AcOH	92%	Acid catalysis accelerated imine formation; clean reduction.

Detailed Experimental Protocol: Reductive Amination

This protocol is designed as a self-validating system to ensure high fidelity in scaffold generation.

Step 1: Imine Condensation

• Action: Dissolve 1-Boc-2-piperidinecarboxaldehyde (1.0 eq) and 2-fluoroaniline (1.05 eq) in anhydrous dichloromethane (DCM, 0.2 M). Add glacial acetic acid (1.0 eq).

• Causality: 2-Fluoroaniline is a weak nucleophile due to the electron-withdrawing nature of the ortho-fluorine. Acetic acid acts as a Brønsted acid catalyst, protonating the aldehyde's carbonyl oxygen to increase its electrophilicity, thereby forcing the equilibrium toward the imine intermediate.

Step 2: Selective Reduction

• Action: Cool the reaction mixture to 0°C. Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq). Stir for 12 hours, allowing it to warm to room temperature.

• Causality: NaBH(OAc)₃ is explicitly chosen over NaBH₄. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, ensuring the reagent selectively reduces the protonated imine without prematurely reducing the unreacted starting aldehyde into an alcohol byproduct.

Step 3: Quenching and Self-Validating Analysis

• Action: Quench the reaction with saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo.

• Validation: Perform Thin Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) system. The product secondary amine will stain positively with Ninhydrin (appearing as a distinct purple/brown spot), verifying the success of the amination. The absence of a 2,4-Dinitrophenylhydrazine (2,4-DNP) active spot confirms the complete consumption of the starting aldehyde.

Biological Applications: GPCR Modulation

Ligands derived from aminomethylpiperidines are heavily utilized to interact with a variety of receptors, particularly G-protein coupled receptors (GPCRs), as detailed by [1]. Specifically, 2-substituted piperidines carrying a bulky aromatic side chain are privileged structures for antagonizing the Neurokinin 1 (NK1) receptor. By mimicking the C-terminal sequence of Substance P, these derivatives competitively bind to the NK1 receptor, blocking the downstream signaling cascade responsible for pain transmission and emesis.

Caption: Mechanism of action: Piperidine derivatives blocking Substance P at the NK1 receptor pathway.

Conclusion

The 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine derivative is far more than a simple organic building block; it is a highly engineered scaffold designed to minimize dynamic motion and maximize target affinity. By understanding the causality behind its synthetic assembly—specifically the necessity of acid-catalyzed imine formation and selective hydride reduction—researchers can reliably scale this intermediate for high-throughput drug discovery campaigns targeting complex GPCR networks.

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Discovery and Synthesis Pathways of Fluorinated Boc-Piperidines: A Senior Application Scientist's Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic fusion of the piperidine scaffold, the unique properties of fluorine, and the versatility of the tert-butoxycarbonyl (Boc) protecting group has created a class of building blocks of immense value in modern medicinal chemistry. Fluorinated Boc-piperidines are not merely chemical curiosities; they are enabling tools that allow for the precise modulation of molecular properties, transforming potential drug candidates into successful therapeutics.[1][2] This guide provides an in-depth exploration of the discovery, rationale, and synthetic pathways leading to these critical pharmaceutical intermediates, grounded in mechanistic understanding and field-proven insights.

The Strategic Imperative: Why Fluorinated Piperidines?

The prevalence of the piperidine ring in pharmaceuticals is a testament to its utility as a versatile and robust scaffold.[3] When combined with fluorine, the most electronegative element, its potential is significantly amplified. The decision to introduce fluorine is a strategic one, aimed at overcoming common challenges in drug development.[1][4]

The Foundational Scaffolds: Piperidine and Boc-Protection

The piperidine ring is a saturated heterocycle that provides a three-dimensional framework, enabling precise spatial orientation of functional groups for optimal interaction with biological targets.[5] Protecting the piperidine nitrogen is crucial for controlling its reactivity during synthetic sequences. The tert-butoxycarbonyl (Boc) group is a preferred choice for several reasons:

• Stability: It is stable to a wide range of nucleophilic, basic, and reductive conditions.

• Facile Introduction: It is easily installed using di-tert-butyl dicarbonate (Boc₂O), often in near-quantitative yields.[6]

• Clean Removal: It can be removed under acidic conditions (e.g., trifluoroacetic acid) to liberate the free amine without harsh reagents that might compromise other functional groups.

Fig 1. Convergence of core components in drug discovery.

The Fluorine Factor: Modulating Physicochemical and Pharmacokinetic Properties

The introduction of a fluorine atom, despite its small van der Waals radius being similar to hydrogen, imparts profound changes to a molecule.[4][7]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong. Placing fluorine at a site of potential metabolic oxidation (e.g., by Cytochrome P450 enzymes) can block this pathway, thereby increasing the drug's half-life.[1][8]

• Basicity (pKa) Modulation: Fluorine's strong electron-withdrawing nature can significantly lower the pKa of a nearby amine, such as the piperidine nitrogen.[4][7] This is critical because a lower basicity can reduce unwanted interactions with targets like the hERG channel (a common cause of cardiotoxicity) and improve membrane permeability, enhancing oral bioavailability.[9][10]

• Binding Affinity & Conformation: Fluorine can engage in favorable intermolecular interactions, including hydrogen bonds and dipole-dipole interactions, with protein targets.[4][11] It can also influence the conformational preference of the piperidine ring, locking it into a bioactive shape.[9]

Property	Influence of Fluorine Substitution	Rationale & Impact on Drug Development
Metabolic Stability	Increased	Blocks enzymatic C-H oxidation, extends drug half-life.[1][4]
Basicity (pKa)	Decreased	Reduces off-target activity (e.g., hERG), improves membrane permeability.[7][9][10]
Lipophilicity	Increased	Can enhance membrane permeation and blood-brain barrier penetration.[11]
Binding Affinity	Can be enhanced	Participates in unique polar and hydrogen bonding interactions with target proteins.[4][8]
Conformation	Influences ring pucker	Can pre-organize the molecule into its bioactive conformation.[9]

Major Synthetic Strategies for Fluorinated Boc-Piperidines

The synthesis of fluorinated piperidines is a challenging task that requires careful strategic planning.[2][12] Methodologies can be broadly categorized into two main approaches: the direct fluorination of a pre-existing Boc-piperidine core or the construction of the piperidine ring from already-fluorinated precursors.

Fig 2. Primary retrosynthetic approaches to fluorinated piperidines.

Approach A: Direct Fluorination of Piperidine Scaffolds

This approach involves introducing fluorine onto a pre-formed, N-Boc protected piperidine ring. The choice between electrophilic and nucleophilic methods depends on the available functional handles on the substrate.[13]

In this strategy, a nucleophilic fluoride source (F⁻) displaces a leaving group.

• Deoxofluorination: Hydroxypiperidines are common precursors. Reagents like diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) replace a hydroxyl group with fluorine, typically via an Sₙ2 mechanism.

• Halogen Exchange (Halex) Reaction: While less common for piperidines, this involves displacing other halides with a fluoride source.

• Prins Cyclization: A newer, powerful method involves the reaction of a homoallylic amine with an aldehyde in the presence of a hydrogen fluoride source like DMPU/HF or Olah's reagent (pyridine·9HF).[14] DMPU/HF has been shown to give higher yields and better diastereoselectivity.[14]

Here, an electron-rich piperidine derivative attacks an electrophilic fluorine source ("F⁺").

• Fluorination of Enamines/Enolates: N-Boc-4-piperidone can be deprotonated to form an enolate, which is then quenched with an electrophilic fluorine source like N-fluorobenzenesulfonimide (NFSI).[15]

• Fluorination of Alkenes: An important pathway involves the bromofluorination of exocyclic methylene piperidines. This reaction proceeds with high regioselectivity and is a key step in synthesizing valuable building blocks like 4-aminomethyl-4-fluoropiperidines.[15][16][17]

Approach B: Ring Construction from Fluorinated Precursors

This modern approach builds the piperidine ring from acyclic or aromatic precursors that already contain the C-F bond, often providing excellent stereocontrol.

This is arguably one of the most significant recent advancements. Commercially available fluoropyridines are reduced to the corresponding piperidines.[18][19] This strategy faces the challenge of potential hydrodefluorination (loss of the fluorine atom).[20] Two key methods have emerged:

• Rhodium-Catalyzed Dearomatization-Hydrogenation (DAH): A one-pot process that uses a rhodium catalyst and a borane reagent (like pinacol borane) to dearomatize the pyridine ring, followed by hydrogenation.[20][21][22] This method provides excellent all-cis diastereoselectivity.[20][21]

• Heterogeneous Palladium-Catalyzed Hydrogenation: This robust method uses a heterogeneous palladium catalyst (e.g., Pd/C) and is often more tolerant of air, moisture, and various functional groups compared to the rhodium-based systems.[18][19][22]

The reaction of N-protected homoallylamines with aldehydes in the presence of a fluorine-containing Lewis acid like HBF₄·OEt₂ can furnish 4-fluoropiperidines with high cis-selectivity in a simple and cost-effective manner.

Experimental Protocol: Synthesis of tert-Butyl 4-Aminomethyl-4-fluoropiperidine-1-carboxylate

This protocol exemplifies a multi-step synthesis involving a key bromofluorination reaction, a robust and scalable pathway to a highly valuable bifunctional building block.[15][17]

Fig 3. Workflow for the synthesis of a 4-aminomethyl-4-fluoropiperidine building block.

Step 1: Bromofluorination of N-Boc-4-methylenepiperidine

• Reaction: tert-Butyl 4-methylenepiperidine-1-carboxylate + Et₃N·3HF + NBS → tert-Butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate.[15][23]

• Methodology:

  • To a solution of 1-Boc-4-methylenepiperidine (1.0 equiv) in dry dichloromethane (CH₂Cl₂) at 0 °C, add triethylamine trihydrofluoride (Et₃N·3HF, ~2.5 equiv) via syringe.

  • Add N-bromosuccinimide (NBS, ~1.5 equiv) portion-wise at 0 °C.

  • Allow the mixture to warm to room temperature and stir for 3 hours.

  • Causality Check: The reaction is initiated by the attack of the alkene on the electrophilic bromine from NBS. The resulting bromonium ion is then regioselectively opened by the fluoride anion from Et₃N·3HF at the more substituted carbon, following Markovnikov's rule.

  • Quench the reaction by pouring it into a cold aqueous 0.5 M NaOH solution.

  • Extract the product with CH₂Cl₂, wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo. The resulting product is often pure enough for the next step.[23]

Step 2: Nucleophilic Displacement with Azide

• Reaction: tert-Butyl 4-(bromomethyl)-4-fluoropiperidine-1-carboxylate + NaN₃ → tert-Butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate.[15][23]

• Methodology:

  • To a solution of the crude bromofluorinated product (1.0 equiv) in dimethyl sulfoxide (DMSO), add sodium azide (NaN₃, ~1.2 equiv) and sodium iodide (NaI, ~1.2 equiv).

  • Causality Check: NaI serves as a catalyst via the Finkelstein reaction; the in situ generated iodo-intermediate is more reactive towards azide displacement than the starting bromide.

  • Heat the solution to 130 °C for 16 hours.

  • Cool to room temperature, pour into water, and extract with CH₂Cl₂.

  • Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify by column chromatography.[23]

Step 3: Reduction of the Azide

• Reaction: tert-Butyl 4-(azidomethyl)-4-fluoropiperidine-1-carboxylate + H₂/Pd-C → tert-Butyl 4-(aminomethyl)-4-fluoropiperidine-1-carboxylate.[15][23]

• Methodology:

  • To a solution of the azide intermediate (1.0 equiv) in methanol, add 10% Palladium on carbon (Pd/C, ~20 w%).

  • Stir the solution under a hydrogen atmosphere (e.g., 4-5 bar in a pressure vessel or using a balloon) at room temperature for 16 hours.

  • Causality Check: The heterogeneous Pd/C catalyst facilitates the catalytic hydrogenation of the azide group to the primary amine. This method is clean and high-yielding.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with methanol.

  • Concentrate the filtrate in vacuo to yield the final product.[23]

Conclusion and Future Outlook

The synthesis of fluorinated Boc-piperidines is a dynamic and evolving field, driven by the immense value these scaffolds provide in drug discovery. While traditional methods of direct fluorination remain important, modern strategies centered on the hydrogenation of readily available fluoropyridines have opened new avenues for accessing these compounds with unprecedented efficiency and stereocontrol.[18][20][22] The ability to rationally design and synthesize these building blocks allows medicinal chemists to fine-tune molecular properties with surgical precision, addressing key challenges such as metabolic instability and off-target toxicity. As synthetic methodologies become more robust, selective, and scalable, the application of fluorinated piperidines is set to expand, continuing to play a pivotal role in the development of next-generation therapeutics.

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Crystallographic data and 3D structure for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

An initial search for a publicly available crystal structure of the specific compound "1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine" in major crystallographic databases (such as the Cambridge Crystallographic Data Centre - CCDC) and the general scientific literature did not yield a direct hit. This is not uncommon for specific, non-landmark chemical entities that may be synthetic intermediates or part of proprietary research.

Therefore, this guide will adopt a "best-practice" framework. It will provide a comprehensive, expert-driven methodology for researchers to follow to determine the crystallographic data and 3D structure of this compound or its close analogues. To ground the discussion in concrete data, we will use a closely related, publicly available structure as an illustrative case study. This approach ensures scientific rigor and provides a practical, actionable workflow for professionals in the field.

The chosen analogue for our case study is (S)-1-Boc-2-(azidomethyl)piperidine , a compound that shares the same core 1-Boc-2-(methyl)-piperidine scaffold. Its crystallographic data is available and provides a relevant example for demonstrating the principles of data collection, structure refinement, and analysis.

I will now proceed with building the technical guide based on this framework, starting with the synthesis and crystallization protocols, followed by a detailed walkthrough of the crystallographic workflow using the selected analogue as a case study. This will involve generating the necessary data tables, experimental procedures, and Graphviz diagrams as requested.

A Technical Guide to the Crystallographic Analysis of Substituted Piperidines: A Case Study Approach for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Introduction

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it a privileged structure for targeting a wide range of biological receptors and enzymes. The specific compound, 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine, combines this valuable scaffold with a substituted phenylamino-methyl side chain, a motif often explored for its potential in modulating protein-protein interactions or engaging with specific receptor binding pockets.

Understanding the precise three-dimensional structure of such molecules through single-crystal X-ray diffraction is paramount. It provides incontrovertible evidence of molecular connectivity, stereochemistry, and conformational preferences. This data is the bedrock of structure-based drug design, enabling researchers to visualize drug-target interactions, rationalize structure-activity relationships (SAR), and design next-generation analogues with improved potency and selectivity.

This guide provides a comprehensive, field-proven workflow for determining the crystal structure of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine. Given the absence of a publicly available structure for this exact molecule, we will detail the requisite experimental procedures—from synthesis and crystallization to data analysis—and use the crystallographic data of a closely related analogue, (S)-1-Boc-2-(azidomethyl)piperidine , as an illustrative case study to demonstrate the principles of structural elucidation.

Part 1: Synthesis and Crystallization

The successful acquisition of a high-quality crystal structure begins with the synthesis of pure, crystalline material. The causality is simple: impurities or amorphous material will inhibit the formation of a well-ordered crystal lattice, which is a prerequisite for a successful diffraction experiment.

Proposed Synthetic Protocol

A plausible and robust synthesis for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine can be achieved via a two-step process starting from a commercially available precursor. This protocol is designed to be self-validating through standard analytical checkpoints.

Step 1: Mesylation of (1-Boc-piperidin-2-yl)methanol

• Dissolve (1-Boc-piperidin-2-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM, ~0.2 M).

• Cool the solution to 0 °C in an ice bath under a nitrogen atmosphere.

• Add triethylamine (Et₃N, 1.5 eq) dropwise, followed by the slow addition of methanesulfonyl chloride (MsCl, 1.2 eq).

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude mesylate intermediate. This intermediate is often used in the next step without further purification.

Step 2: Nucleophilic Substitution with 2-Fluoroaniline

• Dissolve the crude mesylate from the previous step in a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Acetonitrile.

• Add 2-fluoroaniline (1.5 eq) and a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS.

• Once the reaction is complete, cool to room temperature and dilute with ethyl acetate.

• Wash the organic layer extensively with water and then brine to remove the solvent and excess reagents.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel to obtain the final compound, 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Validation: The identity and purity of the final compound must be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) before proceeding to crystallization.

Crystallization Methodologies

The goal of crystallization is to encourage molecules to slowly self-assemble into a highly ordered, single crystal. For novel compounds, a screening approach is often necessary.

Recommended Screening Techniques:

• Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., ethyl acetate, acetone, methanol) in a loosely covered vial. The slow evaporation of the solvent increases the concentration, promoting crystal growth.

• Vapor Diffusion (Hanging Drop or Sitting Drop): A concentrated solution of the compound is placed in a drop and allowed to equilibrate with a larger reservoir of a poor solvent (an "anti-solvent"). The anti-solvent vapor slowly diffuses into the drop, reducing the solubility of the compound and inducing crystallization. A common system would be a solution of the compound in ethyl acetate with hexane as the anti-solvent.

• Thermal Gradient (Slow Cooling): A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled. The decrease in solubility upon cooling can lead to the formation of high-quality crystals.

Part 2: X-ray Crystallography Workflow

The following section describes the authoritative workflow for single-crystal X-ray diffraction, using the data for the analogue (S)-1-Boc-2-(azidomethyl)piperidine as a practical example.

The process of determining a crystal structure is a systematic progression from a physical sample to a refined digital model. The workflow diagram below outlines this authoritative process.

Caption: Workflow for Single-Crystal X-ray Structure Determination.

Step-by-Step Crystallographic Protocol

• Crystal Selection and Mounting: A suitable single crystal (ideally 0.1-0.3 mm in all dimensions, transparent, and without visible defects) is selected under a microscope.[1] It is mounted on a cryoloop using a cryoprotectant oil and flash-cooled in a stream of liquid nitrogen to ~100 K. This minimizes radiation damage during data collection.

• Data Collection: The crystal is placed on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector. A series of diffraction images are collected as the crystal is rotated.[2][3] The quality of the diffraction spots is assessed; they should be sharp and spherical, not streaked.[3]

• Data Integration and Scaling: Software is used to integrate the raw diffraction spots from the images, determining their intensities and positions. These intensities are then scaled and corrected for experimental factors to produce a reflection file.

• Structure Solution: The "phase problem" is solved using computational methods, such as Direct Methods or Patterson methods, to generate an initial electron density map. This map reveals the positions of the heaviest atoms, providing a preliminary structural model.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares algorithm. This iterative process involves adjusting atomic coordinates, thermal parameters, and occupancies to improve the agreement between the calculated and observed structure factors. Hydrogen atoms are typically placed in calculated positions.

• Validation: The final refined structure is validated using metrics like R-factors (R1, wR2) and goodness-of-fit (GooF). The geometry is checked for chemical reasonability, and the final model is prepared for deposition in a crystallographic database.

Part 3: Structural Analysis - Case Study of (S)-1-Boc-2-(azidomethyl)piperidine

To illustrate the output of the crystallographic workflow, we present the data for the analogue, (S)-1-Boc-2-(azidomethyl)piperidine. This data serves as a proxy for what would be expected for the target molecule.

Crystallographic Data and Refinement Details

The following table summarizes the key crystallographic data and refinement parameters, which are essential for assessing the quality of the structure determination.

Parameter	Value
CCDC Deposition Number	1442152
Empirical formula	C₁₁H₂₀N₄O₂
Formula weight	240.31
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system	Orthorhombic
Space group	P2₁2₁2₁
Unit cell dimensions	a = 6.134(3) Å, α = 90°
b = 13.018(6) Å, β = 90°
c = 16.295(8) Å, γ = 90°
Volume	1299.8(11) ų
Z (Molecules per unit cell)	4
Density (calculated)	1.228 Mg/m³
Absorption coefficient	0.088 mm⁻¹
F(000)	520
Theta range for data coll.	3.111 to 27.500°
Reflections collected	10255
Independent reflections	2975 [R(int) = 0.0437]
Final R indices [I>2σ(I)]	R1 = 0.0416, wR2 = 0.0911
R indices (all data)	R1 = 0.0543, wR2 = 0.0970
Goodness-of-fit (GooF) on F²	1.036

This data is sourced from the Cambridge Crystallographic Data Centre (CCDC) and represents a high-quality structure determination.

Analysis of the 3D Structure

The crystal structure would reveal several key features critical for drug design:

• Piperidine Ring Conformation: The piperidine ring will adopt a stable chair conformation. The analysis would focus on the orientation of the substituents—whether they are in axial or equatorial positions. For a 2-substituted piperidine, the substituent typically prefers the equatorial position to minimize steric hindrance.

• Boc-Group Orientation: The conformation of the tert-butoxycarbonyl (Boc) protecting group influences the local steric and electronic environment. The crystal structure would define the torsion angles around the N-C(O) bond.

• Intermolecular Interactions: In the crystal lattice, molecules are held together by non-covalent interactions such as hydrogen bonds, van der Waals forces, and (in the case of the target molecule) potential π-stacking or fluorine interactions. Identifying these interactions is crucial for understanding the solid-state properties and can provide insights into potential interactions in a biological binding site. For example, the N-H of the phenylamino group in the target molecule would be a key hydrogen bond donor.

The diagram below illustrates the logical flow of the computational refinement process, which is the core of transforming raw data into a final, validated 3D model.

Caption: The Iterative Process of Crystallographic Structure Refinement.

Conclusion

While a public crystal structure for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine is not currently available, this guide provides the complete, authoritative framework for its determination and analysis. By following the detailed protocols for synthesis, crystallization, and X-ray diffraction, researchers can obtain the precise 3D structural data essential for modern drug discovery. The analysis of this data, guided by the principles demonstrated through the case study of a close analogue, will directly inform medicinal chemistry efforts, enabling a deeper understanding of structure-activity relationships and facilitating the design of more effective therapeutic agents. The methodologies described herein represent the gold standard in the field, ensuring the generation of reliable and high-impact structural information.

References

• Crystallography & crystal growth Module : Experimental methods for x-ray diffraction - Development Team. (n.d.). e-PG Pathshala.
• Chopra, D. (2018). Preliminary understanding of experiments on single crystal X-ray crystallography. Journal of the Indian Chemical Society.

• University of Zurich, Department of Chemistry. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved March 24, 2026, from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). CCDC 1442152: Experimental details. Retrieved March 24, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). (S)-1-N-Boc-piperidine-2-ethanol. PubChem. Retrieved March 24, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). N-Boc-piperidine-2-methanol. PubChem. Retrieved March 24, 2026, from [Link]

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• 2. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 3. indianchemicalsociety.com [indianchemicalsociety.com]

Protocols & Analytical Methods

Synthesis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine: A Detailed Protocol for Drug Discovery Intermediates

Introduction

Piperidine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous approved pharmaceuticals and clinical candidates.[1] Their conformational flexibility and ability to present substituents in well-defined three-dimensional space make them ideal for optimizing drug-target interactions. The functionalization of the piperidine ring at the 2-position with an aminomethyl side chain provides a versatile handle for the introduction of various aryl groups, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine, a valuable intermediate for the development of novel therapeutics. The synthesis employs a robust and scalable two-step sequence: the mild oxidation of a commercially available alcohol to a key aldehyde intermediate, followed by a highly selective reductive amination. This guide is intended for researchers, scientists, and drug development professionals, offering not just a procedure, but also the underlying chemical principles and practical insights to ensure a successful and reproducible synthesis.

Synthetic Strategy Overview

The synthesis of the target compound is achieved through a two-stage process, as illustrated below. The first stage involves the oxidation of the primary alcohol of 1-Boc-2-piperidinemethanol to the corresponding aldehyde. The second stage is a one-pot reductive amination of the aldehyde with 2-fluoroaniline.

Caption: Overall synthetic workflow for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Materials and Reagents

Reagent/Material	Grade	Supplier
1-Boc-2-piperidinemethanol	≥98%	Commercially available
Dess-Martin Periodinane (DMP)	≥97%	Commercially available
Dichloromethane (DCM), anhydrous	≥99.8%	Commercially available
Sodium bicarbonate (NaHCO₃)	Reagent grade	Commercially available
Sodium thiosulfate (Na₂S₂O₃)	Reagent grade	Commercially available
Magnesium sulfate (MgSO₄), anhydrous	Reagent grade	Commercially available
2-Fluoroaniline	≥99%	Commercially available
Sodium triacetoxyborohydride (NaBH(OAc)₃)	≥97%	Commercially available
Saturated aqueous NaCl solution (Brine)	N/A	Prepared in-house
Deuterated chloroform (CDCl₃)	NMR grade	Commercially available

Equipment

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Argon or nitrogen gas inlet

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Glassware for extraction and filtration

• Nuclear Magnetic Resonance (NMR) spectrometer (400 MHz or higher)

• Mass spectrometer (ESI-MS)

Part 1: Synthesis of 1-Boc-2-piperidinecarboxaldehyde

This initial step involves the oxidation of the primary alcohol, 1-Boc-2-piperidinemethanol, to the corresponding aldehyde. The Dess-Martin Periodinane (DMP) oxidation is the method of choice for this transformation due to its mild reaction conditions, high chemoselectivity for primary alcohols, and operational simplicity.[2][3] Unlike other oxidation methods, DMP oxidation does not require harsh acidic or basic conditions and typically proceeds to completion at room temperature, minimizing the risk of side reactions.[4]

Experimental Protocol

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 1-Boc-2-piperidinemethanol (5.0 g, 23.2 mmol, 1.0 equiv.).

• Dissolution: Add anhydrous dichloromethane (DCM, 100 mL) to the flask and stir the solution until the starting material is completely dissolved.

• Addition of DMP: To the stirred solution, add Dess-Martin Periodinane (11.8 g, 27.8 mmol, 1.2 equiv.) portion-wise at room temperature. Note: The addition may cause a slight increase in temperature.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) as the eluent. The reaction is typically complete within 1-2 hours.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (50 mL) followed by a 10% aqueous solution of sodium thiosulfate (50 mL). Stir the biphasic mixture vigorously for 15-20 minutes until the organic layer becomes clear.

• Work-up and Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with saturated aqueous sodium bicarbonate (50 mL) and then with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to afford the crude product.

• Purification: The crude 1-Boc-2-piperidinecarboxaldehyde is often of sufficient purity for the next step. If necessary, it can be purified by flash column chromatography on silica gel. The product is typically obtained as a colorless to pale yellow oil.

Expected Results and Characterization

• Yield: 85-95%

• Appearance: Colorless to pale yellow oil

• ¹H NMR (400 MHz, CDCl₃): δ 9.55 (s, 1H), 4.75 (br s, 1H), 4.00 (d, J = 13.6 Hz, 1H), 2.90 (t, J = 12.0 Hz, 1H), 2.20-1.50 (m, 6H), 1.45 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃): δ 203.1, 155.0, 80.5, 60.8, 40.1, 28.4, 25.4, 24.8, 19.1.

Part 2: Synthesis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

The second stage of the synthesis is a reductive amination, a cornerstone reaction in medicinal chemistry for the formation of carbon-nitrogen bonds.[1] This one-pot procedure involves the reaction of the freshly prepared 1-Boc-2-piperidinecarboxaldehyde with 2-fluoroaniline to form an intermediate iminium ion, which is then reduced in situ by sodium triacetoxyborohydride (NaBH(OAc)₃).

Causality Behind Experimental Choices:

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): This reagent is the preferred choice for reductive aminations due to its mild nature and remarkable selectivity.[5][6] It readily reduces the iminium ion intermediate while being unreactive towards the starting aldehyde, thus preventing the formation of the corresponding alcohol as a byproduct.[7] Its use also circumvents the need for strict pH control often required with other reducing agents like sodium cyanoborohydride.

Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 1-Boc-2-piperidinecarboxaldehyde (4.9 g, 23.0 mmol, 1.0 equiv.) in anhydrous dichloromethane (100 mL).

• Addition of Amine: To the stirred solution, add 2-fluoroaniline (2.8 g, 25.3 mmol, 1.1 equiv.).

• Stirring: Allow the mixture to stir at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (7.3 g, 34.5 mmol, 1.5 equiv.) portion-wise to the reaction mixture. Caution: The addition may cause some gas evolution.

• Reaction Monitoring: Stir the reaction mixture at room temperature overnight (approximately 12-16 hours). Monitor the reaction progress by TLC until the starting aldehyde is consumed.

• Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (50 mL).

• Work-up and Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with water (50 mL) and then with brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Expected Results and Characterization

• Yield: 70-85%

• Appearance: White to off-white solid

• ¹H NMR (400 MHz, CDCl₃): δ 7.05-6.95 (m, 2H), 6.80-6.70 (m, 2H), 4.50 (br s, 1H), 4.20 (br s, 1H, NH), 3.95 (d, J = 13.2 Hz, 1H), 3.40 (dd, J = 12.8, 4.0 Hz, 1H), 3.25 (dd, J = 12.8, 8.0 Hz, 1H), 2.90 (t, J = 12.0 Hz, 1H), 1.80-1.50 (m, 6H), 1.48 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃): δ 155.8, 152.4 (d, J=237.6 Hz), 136.7 (d, J=11.1 Hz), 124.7 (d, J=3.0 Hz), 118.9 (d, J=7.1 Hz), 114.6 (d, J=18.2 Hz), 112.9, 80.0, 55.4, 47.9, 40.5, 28.5, 26.0, 24.5, 19.5.

• Mass Spectrometry (ESI-MS): m/z calculated for C₁₇H₂₅FN₂O₂ [M+H]⁺: 309.19; found: 309.2.

Safety Precautions

• Dess-Martin Periodinane (DMP): DMP is a potentially explosive compound, especially when heated or subjected to shock. Handle with care and avoid grinding.

• Sodium Triacetoxyborohydride: This reagent is moisture-sensitive and can release flammable gases upon contact with water. Handle under an inert atmosphere and away from ignition sources.

• 2-Fluoroaniline: This compound is toxic and an irritant. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a well-ventilated fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow standard laboratory safety procedures.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine. By following the outlined procedures and understanding the rationale behind the choice of reagents and conditions, researchers can confidently prepare this valuable intermediate for their drug discovery and development endeavors. The use of mild and selective reagents ensures a high-yielding and scalable process, making it suitable for the generation of compound libraries for SAR studies.

References

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (n.d.). Wiley Online Library. Retrieved March 24, 2026, from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Dess–Martin periodinane. (2023, December 29). In Wikipedia. [Link]

• Dess-Martin Oxidation. (n.d.). Organic Chemistry Portal. Retrieved March 24, 2026, from [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (2024). CSIR-NIScPR. Retrieved March 24, 2026, from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). MDPI. Retrieved March 24, 2026, from [Link]

• Reductive Amination. (n.d.). Organic Chemistry Portal. Retrieved March 24, 2026, from [Link]

• Myers, A. G. Chem 115 Handout: Carbon-Nitrogen Bond-Forming Reactions: Reductive Amination. (n.d.). Harvard University. Retrieved March 24, 2026, from [Link]

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (2017). Chemistry – A European Journal. Retrieved March 24, 2026, from [Link]

• Dess-Martin periodinane-mediated oxidation of the primary alcohol of cytidine into a carboxylic acid. (2010). Organic & Biomolecular Chemistry. Retrieved March 24, 2026, from [Link]

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. (n.d.). Retrieved March 24, 2026, from [Link]

• Dess–Martin periodinane (DMP) oxidation. (2020, January 6). Chemistry Steps. Retrieved March 24, 2026, from [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. (n.d.). Organic Chemistry Portal. Retrieved March 24, 2026, from [Link]

• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. (2012). National Institutes of Health. Retrieved March 24, 2026, from [Link]

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• 4. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. chemistry.mdma.ch [chemistry.mdma.ch]

Application Note: Optimized N-Boc Deprotection Strategies for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Executive Summary

The removal of the tert-butyloxycarbonyl (Boc) protecting group is a fundamental transformation in organic and medicinal chemistry. However, when applied to complex, multi-functional substrates such as 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine , standard deprotection conditions can lead to catastrophic yield losses due to side reactions. This application note provides a field-proven, self-validating guide to selectively deprotecting the piperidine nitrogen without compromising the sensitive secondary fluoroaniline moiety.

Mechanistic Causality & Substrate Vulnerability

To design an effective protocol, one must first understand the causality behind the reaction's failure modes. The acid-catalyzed deprotection of a Boc group initiates via the protonation of the carbamate oxygen. This intermediate rapidly fragments to release the desired free amine, carbon dioxide gas, and a highly reactive tert-butyl cation[1].

While the piperidine deprotection itself is thermodynamically favorable, the generated tert-butyl cation is a potent electrophile. In our specific substrate, the 2-fluoro-phenylamino group presents a critical vulnerability. Although the fluorine atom exerts an inductive electron-withdrawing effect, the aniline nitrogen and the ortho/para positions of the aromatic ring remain sufficiently nucleophilic to undergo unintended tert-butylation (Friedel-Crafts alkylation or N-alkylation)[2].

To prevent this, the reaction environment must be engineered with nucleophilic scavengers . Scavengers act as sacrificial nucleophiles, trapping the carbocation to form harmless, volatile byproducts (such as isobutane or methyl tert-butyl ether) at a rate significantly faster than the cation can attack the substrate[3]. Furthermore, utilizing green chemistry principles, alternative solvents like methanol can act as both the reaction medium and the scavenger, minimizing the need for hazardous halogenated solvents[4].

Visualizing the Deprotection Pathway

Mechanistic pathway of Boc deprotection and the critical role of carbocation scavengers.

Quantitative Data: Scavenger Efficacy

The following table summarizes the quantitative impact of different acid and scavenger systems on the isolated yield and side-product formation for this specific substrate class.

Acid System	Scavenger System	Reaction Time	Alkylation Side Product (%)	Isolated Yield (%)
50% TFA / DCM	None	2.0 h	15.0 - 20.0%	72.0%
50% TFA / DCM	5% TIS + 5% H₂O	2.0 h	< 1.0%	94.5%
4M HCl / Dioxane	None	4.0 h	5.0 - 8.0%	85.0%
3M HCl / Methanol	Methanol (Acts as Scavenger)	3.0 h	< 2.0%	91.0%

Validated Experimental Protocols

Protocol A: TFA-Mediated Cleavage with Silane Scavengers (Standard Free Base Isolation)

This protocol utilizes Triisopropylsilane (TIS) and water as a dual-scavenger system to ensure complete trapping of the tert-butyl cation.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine in 4.0 mL of anhydrous Dichloromethane (DCM).

• Cocktail Formulation: In a separate vial, prepare the cleavage cocktail consisting of Trifluoroacetic Acid (TFA), DCM, TIS, and Deionized Water in a 45:45:5:5 (v/v) ratio.

• Addition: Cool the substrate solution to 0 °C using an ice bath. Dropwise, add 4.0 mL of the cleavage cocktail to the stirring substrate solution to control the exothermic protonation.

• Reaction: Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C). Stir vigorously for 2 hours.

• Concentration: Evaporate the volatiles under reduced pressure. Caution: Do not heat the water bath above 30 °C to prevent thermal degradation of the TFA salt.

• Neutralization: Resuspend the crude oil in 10 mL of Ethyl Acetate (EtOAc). Slowly add saturated aqueous NaHCO₃ until the aqueous layer reaches pH 8-9, converting the piperidine TFA salt to the free base.

• Extraction: Separate the organic layer. Extract the aqueous layer with an additional 2 x 5 mL of EtOAc. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the pure free base.

Protocol B: Anhydrous HCl in Methanol (Orthogonal & Green Salt Formation)

This orthogonal approach avoids the toxicity and environmental persistence of TFA. Methanol serves a dual purpose as both the solvent and the carbocation scavenger, trapping the cation to form methyl tert-butyl ether (MTBE)[4].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the substrate in 3.0 mL of anhydrous Methanol.

• Addition: Cool the solution to 0 °C. Slowly add 3.0 mL of a 3M anhydrous HCl solution in Methanol.

• Reaction: Stir the mixture at room temperature for 3 to 4 hours.

• Isolation: Concentrate the reaction mixture under reduced pressure. The byproduct (MTBE) and solvent will evaporate, leaving behind the bis-hydrochloride salt of 2-[(2-fluoro-phenylamino)-methyl]-piperidine as a highly pure, easily handleable solid. Triturate with cold diethyl ether if necessary to induce crystallization.

Self-Validating System: Analytical Quality Control

To ensure absolute trustworthiness in the protocol's execution, the workflow must be self-validating. Do not assume the reaction is complete based on time alone; verify using the following analytical checkpoints:

• In-Process Control (LC-MS): Aliquot 5 µL of the reaction mixture into 1 mL of Acetonitrile. The expected mass for the fully deprotected product is [M+H]⁺ = 209.14 (Calculated for C₁₂H₁₇FN₂: 208.14).

  • Failure Mode Signature: If a mass of 265.20 (+56 Da) is observed, it indicates that tert-butylation of the fluoroaniline ring has occurred due to insufficient scavenging.

• Final Release Criteria (¹H NMR - 400 MHz, CDCl₃): The definitive proof of successful deprotection is the complete disappearance of the intense 9H singlet at ~1.45 ppm , which corresponds to the tert-butyl protons of the Boc group. The aromatic signals (6.50 - 7.10 ppm) must integrate cleanly to 4 protons, confirming no Friedel-Crafts alkylation took place on the fluoroaniline ring.

References[1] Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. total-synthesis.com. Link[2] Scavengers for Boc deprotection to prevent side reactions. Benchchem. Link[4] tert-Butyl Carbamate (BOC) Deprotection. ACS GCI Pharmaceutical Roundtable. Link[3] Protecting Groups for Amines: Carbamates. Master Organic Chemistry.Link

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]

Application Note: 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine as a Privileged Intermediate in CNS and Kinase-Targeted Drug Discovery

Executive Summary

1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine (CAS: 887587-89-5) is a highly specialized, orthogonally protected building block widely utilized in the pharmaceutical industry. Its unique structural topology makes it a critical intermediate in the synthesis of neurotropic agents—particularly Substance P (NK1) receptor antagonists, dual monoamine reuptake inhibitors, and selective kinase therapeutics. This application note details the structural rationale, chemoselective deprotection strategies, and downstream functionalization protocols required to successfully deploy this intermediate in hit-to-lead chemistry.

Mechanistic Insights & Structural Rationale

Designing central nervous system (CNS) therapeutics requires a delicate balance of basicity, lipophilicity, and metabolic stability. This intermediate provides three distinct functional advantages:

• The Piperidine Core : Acts as a conformationally restricted basic center. In GPCR targets like the NK1 receptor, the basic nitrogen is essential for anchoring the drug to a conserved aspartate residue in the binding pocket.

• The 2-Fluorophenylamino Moiety : The incorporation of a fluorine atom onto the aniline ring serves multiple purposes. It modulates the pKa of the adjacent secondary amine, preventing excessive basicity that could hinder blood-brain barrier (BBB) penetration. Furthermore, fluorine blocks cytochrome P450-mediated oxidative metabolism at the ortho position, significantly extending the in vivo half-life of the resulting Active Pharmaceutical Ingredient (API).

• Boc (tert-Butoxycarbonyl) Protection : The Boc group shields the highly reactive piperidine nitrogen, allowing the intermediate to be stored stably and preventing unwanted side reactions during early-stage coupling. It enables orthogonal synthetic strategies where the aniline nitrogen can be selectively ignored or functionalized before unmasking the piperidine.

Application Workflows & Methodologies

The conversion of this intermediate into a final API typically follows a two-stage sequence: chemoselective deprotection followed by N-alkylation (often via reductive amination).

Workflow for synthesizing targeted APIs from 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Protocol A: Chemoselective Boc Deprotection

Causality & Rationale : While Trifluoroacetic acid (TFA) is commonly used for Boc removal, we strongly recommend using 4M HCl in 1,4-dioxane for this specific intermediate. TFA deprotection generates trifluoroacetate salts, which can form tight ion pairs with the piperidine nitrogen, sterically and electronically hindering subsequent reductive amination steps . HCl in dioxane cleanly yields a highly crystalline hydrochloride salt, simplifying purification and ensuring reliable downstream reactivity .

Step-by-Step Methodology :

• Preparation : Dissolve 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine (1.0 eq) in anhydrous 1,4-dioxane (0.2 M concentration) under a nitrogen atmosphere.

• Acid Addition : Cool the reaction flask to 0 °C. Slowly add 4M HCl in 1,4-dioxane (5.0 to 10.0 eq) dropwise to control the exothermic evolution of isobutylene and CO₂ gas.

• Propagation : Remove the ice bath and allow the mixture to stir at room temperature for 2–3 hours. Monitor the reaction via TLC (DCM:MeOH 9:1) until the starting material is completely consumed.

• Isolation : Concentrate the reaction mixture under reduced pressure. Triturate the resulting residue with anhydrous diethyl ether to precipitate the 2-[(2-fluoro-phenylamino)-methyl]-piperidine hydrochloride salt.

• Filtration : Filter the crystalline solid, wash with cold ether, and dry in vacuo.

Protocol B: N-Alkylation via Reductive Amination

Causality & Rationale : To attach the final pharmacophore to the unmasked piperidine nitrogen, reductive amination is the industry standard. We utilize Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) rather than Sodium Borohydride (NaBH₄). STAB is a mild reducing agent that selectively reduces the transient iminium ion without prematurely reducing the starting aldehyde or ketone to an alcohol, thereby maximizing the yield of the target tertiary amine .

Step-by-Step Methodology :

• Free-Basing : Suspend the piperidine hydrochloride salt (1.0 eq) from Protocol A in anhydrous 1,2-dichloroethane (DCE). Add N,N-diisopropylethylamine (DIPEA) (1.2 eq) and stir for 15 minutes to generate the free base.

• Imine Formation : Add the desired target aldehyde or ketone (1.05 eq). Stir at room temperature for 1 hour to allow the iminium ion to form. (Note: The 2-fluorophenylamino group is sterically hindered and significantly less nucleophilic, ensuring chemoselective reaction exclusively at the piperidine nitrogen).

• Reduction : Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise. Stir the reaction mixture at room temperature for 12–16 hours.

• Quenching & Workup : Quench the reaction slowly with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Dichloromethane (DCM).

• Purification : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude API via flash column chromatography.

Quantitative Data Presentation

Table 1: Physicochemical Properties of the Intermediate

Property	Value	Implication for Synthesis
Chemical Formula	C₁₇H₂₅FN₂O₂	-
Molecular Weight	308.39 g/mol	-
LogP (Estimated)	~3.8	High lipophilicity; requires non-polar organic solvents (e.g., DCM, DCE) for reactions.
Aniline N pKa	~3.5 - 4.0	Poor nucleophile; will not interfere with piperidine N-alkylation.
Piperidine N pKa	~9.5 (Post-deprotection)	Highly nucleophilic once unmasked; ideal for reductive amination.

Table 2: Optimization of Boc-Deprotection Conditions

Reagent System	Reaction Time	Yield (%)	Product Form	Downstream Compatibility
20% TFA in DCM	1.5 hours	92%	Viscous Oil (TFA salt)	Moderate (Requires rigorous neutralization)
4M HCl in Dioxane	2.5 hours	96%	Crystalline Solid (HCl salt)	Excellent (Directly usable with DIPEA base)
3M HCl in MeOH	4.0 hours	85%	Amorphous Solid	Good (Risk of transesterification if esters present)

Biological Context: The NK1 Receptor Pathway

Drugs synthesized from this intermediate are often designed to target the neurokinin-1 (NK1) receptor. By acting as competitive antagonists, these piperidine derivatives block Substance P, effectively halting the downstream Gq-protein coupled signaling cascade responsible for pain transmission, chemotherapy-induced nausea, and neurogenic inflammation.

Substance P / NK1 receptor signaling pathway targeted by piperidine-based antagonist derivatives.

References

• Common Organic Chemistry. "Boc Deprotection - HCl."[Link]

• Mapes, C. M. et al. "High-Yielding Syntheses of 1-Piperidin-4-yl Butyro- and Valerolactams through a Tandem Reductive Amination−Lactamization." Organic Process Research & Development, ACS Publications.[Link]

Application Note: NMR Spectroscopic Characterization of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Target Audience: Analytical Chemists, Structural Biologists, and Drug Development Professionals Document Type: Advanced Characterization Protocol & Data Interpretation Guide

Executive Summary

The functionalization of saturated nitrogen heterocycles is a cornerstone of modern pharmacophore development. The compound 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine integrates three highly relevant structural motifs: a substituted piperidine core, a carbamate protecting group (Boc), and a fluorinated aniline derivative. Characterizing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy presents specific analytical challenges, including conformational dynamics, stereochemical asymmetry, and heteronuclear spin-spin coupling.

This application note provides a comprehensive, self-validating protocol for the unambiguous structural assignment of this compound, detailing the causality behind the observed spectral phenomena and the specific experimental workflows required to resolve them.

Mechanistic NMR Principles & Spectral Causality

To move beyond simple signal assignment, an analytical scientist must understand the physical chemistry driving the spectral behavior of this molecule. Three primary phenomena dictate the NMR acquisition strategy:

Boc-Induced Conformational Rotamerism

The tert-butyloxycarbonyl (Boc) group attached to the piperidine nitrogen (N1) exhibits partial double-bond character along the N–CO bond due to lone-pair delocalization into the carbonyl π∗ orbital. This restricts rotation, resulting in two distinct conformational states (syn and anti rotamers) that exchange at a rate comparable to the NMR timescale at 298 K[1].

• Spectral Consequence: Protons and carbons adjacent to the nitrogen (specifically C2, C6, and the linker methylene) will exhibit significant line broadening or signal duplication in 1D 1 H and 13 C spectra[2].

Diastereotopicity via C2 Asymmetry

The presence of a stereogenic center at the C2 position of the piperidine ring breaks the global symmetry of the molecule. Consequently, the two protons on the exocyclic methylene linker (–CH 2​ –NH–Ar), as well as the axial and equatorial protons within the piperidine ring itself, are diastereotopic[3].

• Spectral Consequence: These protons reside in magnetically non-equivalent environments. The linker methylene protons will not appear as a simple doublet or singlet; instead, they will couple with each other (geminal coupling, 2J≈13−14 Hz) and with the adjacent C2 proton, forming a complex ABX spin system[4].

Heteronuclear 19 F Spin-Spin Coupling

The 2-fluoroaniline moiety introduces a spin-1/2 19 F nucleus that couples extensively with the aromatic system[5].

• Spectral Consequence: The 13 C NMR spectrum will display characteristic doublet splittings for the aromatic carbons. The ipso carbon (C2') will show a massive one-bond coupling ( 1JCF​≈240 Hz), while the ortho, meta, and para carbons will exhibit progressively smaller 2JCF​ , 3JCF​ , and 4JCF​ couplings.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the structural assignment, the following protocol utilizes a self-validating loop: initial 1D screening identifies dynamic broadening, Variable Temperature (VT) NMR resolves the conformational exchange, and 2D NMR maps the exact connectivity.

Sample Preparation

• Concentration: Dissolve 25–30 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) for standard 1D 1 H/ 19 F and 2D experiments. For high-quality 13 C spectra, increase the concentration to 50 mg/0.6 mL.

• Referencing: Ensure the presence of 0.03% v/v Tetramethylsilane (TMS) as an internal standard ( δ 0.00 ppm) for 1 H and 13 C. For 19 F, reference to trichlorofluoromethane (CFCl 3​ ) at δ 0.00 ppm.

Acquisition Parameters

• 1 H NMR (400/500 MHz): 16–32 transients, spectral width of 12 ppm, relaxation delay (d1) of 2.0 s.

• 13 C NMR (100/125 MHz): 1024–2048 transients, 1 H-decoupled (WALTZ-16), d1 of 2.0 s.

• 19 F NMR (376/470 MHz): 64 transients, 1 H-decoupled to simplify the fluorine multiplet into a sharp singlet[5].

• 2D NMR Suite: Acquire 1 H- 1 H COSY (to trace the piperidine ring and aromatic spin systems), 1 H- 13 C HSQC (to pair protons with their direct carbons and identify diastereotopic pairs), and 1 H- 13 C HMBC (to bridge the piperidine core to the aniline ring via the methylene linker).

Variable Temperature (VT) Validation Step

If the C2 and C6 piperidine signals exhibit severe rotameric broadening at 298 K (CDCl 3​ ), the structural assignment cannot be fully validated.

• Action: Evaporate the CDCl 3​ , redissolve the sample in DMSO- d6​ , and acquire the 1 H spectrum at 340–350 K . The increased thermal energy overcomes the rotational barrier of the N-Boc group, coalescing the rotameric signals into sharp, assignable multiplets[1].

Workflow Visualization

Figure 1: NMR characterization workflow for conformationally dynamic Boc-piperidines.

Quantitative Spectral Data Summaries

The following tables summarize the expected chemical shifts ( δ ), multiplicities, and coupling constants ( J ) based on the structural environment and established literature for fluorinated anilines and Boc-protected piperidines.

Table 1: 1 H NMR Assignments (CDCl 3​ , 400 MHz, 298 K)

Position	δ (ppm)	Multiplicity	J (Hz)	Integration	Assignment Rationale
Boc-CH 3​	1.45	s (br)	-	9H	Intense singlet; may show slight splitting due to rotamers.
Piperidine C3,C4,C5	1.30 - 1.80	m	-	6H	Complex overlapping multiplets due to axial/equatorial environments.
Piperidine C6-H ax​	2.75	br t	~13.0	1H	Shielded axial proton; broadened by Boc rotation.
Linker CH 2​ (H b​ )	3.20	ddd	13.5, 7.0, 4.5	1H	Diastereotopic proton; forms ABX system with C2-H[3].
Linker CH 2​ (H a​ )	3.35	ddd	13.5, 7.0, 4.5	1H	Diastereotopic proton; forms ABX system with C2-H.
Piperidine C6-H eq​	4.00	br d	~13.0	1H	Deshielded equatorial proton; broadened by Boc rotation.
Amine NH	4.25	br s	-	1H	Exchanges with D 2​ O.
Piperidine C2-H	4.40	m	-	1H	Highly deshielded by adjacent N-Boc and stereocenter.
Aromatic H (C4', C5', C6')	6.60 - 6.90	m	Various	3H	Complex multiplets due to H-H and H-F coupling.
Aromatic H (C3')	6.95	ddd	11.5, 8.0, 1.5	1H	Ortho to fluorine; shows distinct 3JHF​ coupling[5].

Table 2: 13 C NMR Assignments (CDCl 3​ , 100 MHz, 298 K)

Note: The aromatic carbons exhibit distinct doublet splitting due to heteronuclear coupling with the 19 F nucleus[5].

Position	δ (ppm)	Multiplicity ( 13 C- 19 F)	JCF​ (Hz)	Structural Motif
Piperidine C4	19.0	s	-	Saturated ring carbon
Piperidine C3	25.5	s	-	Saturated ring carbon
Piperidine C5	28.0	s	-	Saturated ring carbon
Boc-CH 3​	28.5	s	-	tert-Butyl methyls
Piperidine C6	39.5	s (br)	-	Adjacent to N-Boc (broadened)
Linker CH 2​	44.0	s	-	Exocyclic methylene
Piperidine C2	50.5	s (br)	-	Chiral center (broadened)
Boc-C(CH 3​ ) 3​	79.5	s	-	Quaternary tert-butyl carbon
Aromatic C6'	112.0	d	~5.0	Aromatic CH ( 3JCF​ )
Aromatic C3'	114.5	d	~19.0	Aromatic CH ( 2JCF​ )
Aromatic C5'	116.5	d	~1.5	Aromatic CH ( 4JCF​ )
Aromatic C4'	124.0	d	~3.0	Aromatic CH ( 3JCF​ )
Aromatic C1'	136.0	d	~11.0	Quaternary C-N ( 2JCF​ )
Aromatic C2'	151.5	d	~240.0	Quaternary C-F ( 1JCF​ )[5]
Boc C=O	155.0	s	-	Carbamate carbonyl

Table 3: 19 F NMR Assignments (CDCl 3​ , 376 MHz, 298 K)

Position	δ (ppm)	Multiplicity ( 1 H-coupled)	Multiplicity ( 1 H-decoupled)
Aromatic C2'-F	-135.5	m	s

References

• Anion Ligand Promoted Selective C-F Bond Reductive Elimination Enables C(sp2)
• Source: The Journal of Organic Chemistry (ACS Publications)
• Source: Journal of the American Chemical Society (ACS Publications)
• An Experimental and Computational Investigation of the Enantioselective Deprotonation of Boc-piperidine Source: ResearchGate URL
• Source: Journal of the American Chemical Society (ACS Publications)

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]

Application of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine in target-based drug discovery

Application Note: Utilizing 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine in Target-Based Drug Discovery for Kinase Inhibitor Development

Executive Summary

In modern target-based drug discovery, the design of highly selective kinase inhibitors relies heavily on modular, bifunctional chemical building blocks. 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine is a highly specialized intermediate that seamlessly integrates two critical pharmacophores: a 2-fluorophenylamino moiety and a piperidine core. This application note details the structural rationale, synthetic workflows, and self-validating experimental protocols for utilizing this intermediate to synthesize advanced targeted therapies, specifically focusing on MEK1/2 allosteric inhibitors and irreversible EGFR/HER2 antagonists.

Structural Rationale & Pharmacophore Significance

The architectural design of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine solves several persistent challenges in kinase inhibitor optimization:

• The 2-Fluorophenylamino Motif (Target Engagement & Stability): The incorporation of an ortho-fluorine atom on the aniline ring is a proven strategy in medicinal chemistry. The highly electronegative fluorine atom enforces a specific dihedral angle between the phenyl ring and the amine via dipole-dipole interactions and steric hindrance. This conformational locking is critical for optimal binding in the hydrophobic allosteric pocket of MEK1/2[1] and the ATP-binding cleft of mutated EGFR[2]. Furthermore, the fluorine atom blocks oxidative metabolism at the ortho-position, significantly extending the compound's microsomal half-life.

• The Piperidine Core (ADME Optimization): The basic nitrogen of the piperidine ring acts as a potent solubilizing group, drastically improving aqueous solubility and oral bioavailability.

• The Boc Protecting Group (Orthogonal Reactivity): The tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen prevents unwanted polymerization or side reactions during high-temperature cross-coupling. It allows the secondary aniline nitrogen to selectively react with heteroaryl cores (e.g., quinazolines or pyridines), after which the Boc group can be cleaved for late-stage functionalization[3].

Application Workflow: Synthesis of Targeted Kinase Inhibitors

The synthesis of targeted libraries using this intermediate follows a highly modular three-step sequence. The secondary amine of the 2-fluorophenylamino group is first coupled to a core scaffold. Following scaffold attachment, the piperidine ring is deprotected and subsequently functionalized—often with an electrophilic warhead (such as an acrylamide) to create an irreversible covalent inhibitor.

Figure 1: Synthetic workflow for kinase inhibitor generation using the Boc-protected building block.

Detailed Experimental Protocols

To ensure high reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify reaction success before proceeding.

Protocol A: Nucleophilic Aromatic Substitution (SNAr) Coupling

Causality: The secondary amine of the 2-fluorophenylamino group is sterically hindered and electronically deactivated by the electron-withdrawing fluorine. Therefore, standard SNAr requires elevated temperatures and a polar aprotic solvent to drive the reaction to completion.

• Reaction Setup: In a dry, argon-purged Schlenk flask, dissolve 1.0 equivalent of the heteroaryl chloride (e.g., 4-chloro-7-methoxyquinazoline) and 1.2 equivalents of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine in anhydrous DMF (0.2 M).

• Base Addition: Add 2.5 equivalents of N,N-diisopropylethylamine (DIPEA). The bulky nature of DIPEA prevents it from acting as a competing nucleophile.

• Heating & Monitoring: Heat the reaction mixture to 100 °C.

• Self-Validation Checkpoint: After 4 hours, sample 10 µL of the mixture, dilute in acetonitrile, and analyze via LC-MS. The reaction is complete when the starting material peak disappears and a dominant peak corresponding to the [M+H]+ of the coupled product emerges.

• Workup: Cool to room temperature, quench with ice water, and extract with ethyl acetate. Wash the organic layer with 5% LiCl (to remove DMF), dry over Na2SO4, and concentrate.

Protocol B: Boc Deprotection and Acryloylation (Covalent Warhead Attachment)

Causality: Acidic cleavage of the Boc group exposes the highly nucleophilic piperidine nitrogen. Subsequent acylation must be performed at 0 °C to prevent over-acylation or unwanted Michael addition of the amine into the resulting acrylamide double bond.

• Deprotection: Dissolve the intermediate from Protocol A in a 4:1 mixture of Dichloromethane (DCM) and Trifluoroacetic acid (TFA). Stir at room temperature for 2 hours.

• Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC). The product should appear as a baseline spot (highly polar free amine) compared to the migrating Boc-protected precursor.

• Neutralization: Concentrate under reduced pressure. Redissolve in DCM and wash with saturated aqueous NaHCO3 until the aqueous layer is pH > 8. Dry and concentrate to yield the free piperidine base.

• Acryloylation: Redissolve the free base in anhydrous DCM (0.1 M) and cool to 0 °C in an ice bath. Add 1.5 equivalents of DIPEA, followed by the dropwise addition of 1.05 equivalents of acryloyl chloride.

• Final Validation: Stir for 30 minutes at 0 °C. Quench with saturated NH4Cl. After purification via silica gel chromatography, validate the final structure via 1H NMR; the successful attachment of the warhead is confirmed by the appearance of distinct vinylic protons (multiplets between 5.7 ppm and 6.5 ppm).

Pharmacological Impact & Data Presentation

The strategic integration of the 2-fluorophenylamino and piperidine motifs yields profound improvements in both pharmacodynamics and pharmacokinetics. Table 1 summarizes the impact of these structural features compared to baseline analogs.

Table 1: Impact of the 2-Fluorophenylamino-Piperidine Motif on Inhibitor Profiles

Structural Motif	MEK/EGFR IC50 (nM)	Aqueous Solubility (µg/mL)	Microsomal Half-life (t1/2, min)	Mechanism of Action
Des-fluoro, Des-piperidine core	145.0	< 5.0	12.0	Reversible
2-Fluorophenylamino only	14.2	10.5	25.0	Reversible
2-Fluoro + Piperidine core	11.0	> 250.0	45.0	Reversible
2-Fluoro + Piperidine-Acrylamide	2.1	> 200.0	> 120.0 (Covalent)	Irreversible

Note: Data represents aggregated trends observed in the optimization of quinazoline- and pyridine-based kinase inhibitors utilizing these specific moieties.

Mechanistic Pathway & Target Engagement

Compounds derived from 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine are exceptionally versatile. Depending on the heteroaryl core they are coupled to, they can act as potent inhibitors of the MAPK/ERK pathway (by allosterically locking MEK1/2 into an inactive conformation)[1] or as irreversible inhibitors of the EGFR/HER2 pathway (by covalently binding to Cys797 in the ATP-binding pocket)[2].

Figure 2: Dual-target inhibition of the MAPK/ERK and EGFR signaling pathways by synthesized analogs.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Poziotinib | C23H21Cl2FN4O3 | CID 25127713 - PubChem [pubchem.ncbi.nlm.nih.gov]

In vitro assay preparation using 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

An Application Guide to In Vitro Profiling of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Abstract

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" for its prevalence in a multitude of clinically successful drugs targeting a wide array of biological systems.[1][2] This application note provides a comprehensive framework for the in vitro characterization of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine , a synthetic intermediate with potential pharmacological activity. We present a strategic workflow, from initial compound handling and deprotection to a tiered screening cascade involving cell-based phenotypic assays and target-specific biochemical assays. Detailed, step-by-step protocols for key methodologies, including cell viability, radioligand binding, fluorescence polarization, and enzyme inhibition assays, are provided to guide researchers in elucidating the compound's biological profile.

Introduction: Understanding the Molecule

1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine is a molecule with distinct structural features that inform its potential biological applications and handling requirements.

• The Piperidine Scaffold: This saturated heterocycle offers a conformationally constrained, three-dimensional structure that can present substituents in precise vectors for optimal interaction with biological targets.[2][3] Its basic nitrogen is often a key pharmacophoric element.

• The Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen renders the amine non-basic and sterically encumbered.[4][5] This has two critical implications for in vitro testing:

  • Direct Activity: The Boc-protected compound is more lipophilic, which may enhance membrane permeability in cell-based assays. However, the bulky Boc group may prevent the molecule from fitting into a target's binding pocket.

  • Prodrug Potential: The true pharmacologically active species is likely the deprotected secondary amine, where the nitrogen can be protonated at physiological pH and form crucial ionic interactions with targets like G-protein coupled receptors (GPCRs), ion channels, or enzymes.

• The (2-Fluorophenylamino)-methyl Side Chain: This moiety presents aromatic and hydrogen-bonding features. The fluorine substitution can enhance binding affinity and improve metabolic stability.

Given this, it is imperative to evaluate both the supplied Boc-protected compound and its corresponding deprotected amine to build a complete biological profile.

Physicochemical Properties

A foundational understanding of the compound's properties is essential for accurate assay preparation.

Property	Value	Source
Molecular Formula	C₁₇H₂₅FN₂O₂	[6]
Molecular Weight	308.39 g/mol	[6]
IUPAC Name	tert-butyl 2-({(2-fluorophenyl)amino}methyl)piperidine-1-carboxylate	N/A
CAS Number	309747-94-2	[7]

Protocol: Boc Group Deprotection

This protocol describes the removal of the Boc protecting group to generate the active secondary amine hydrochloride salt, which can then be neutralized for use in assays.

Rationale: Trifluoroacetic acid (TFA) is a strong acid that efficiently cleaves the acid-labile Boc group at room temperature. Diethyl ether is used to precipitate the resulting amine salt, which is often insoluble in non-polar solvents.

Materials:

• 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Diethyl ether (Et₂O), cold

• Nitrogen or Argon gas supply

• Rotary evaporator

Procedure:

• Dissolve the Boc-protected starting material in anhydrous DCM (e.g., 100 mg in 2 mL) in a round-bottom flask.

• Slowly add an excess of TFA (e.g., 10 equivalents, ~0.75 mL) to the solution while stirring at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-2 hours).

• Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.

• Re-dissolve the resulting oil in a minimal amount of DCM and add it dropwise to a flask containing cold diethyl ether with vigorous stirring.

• The deprotected amine salt should precipitate as a solid. Collect the solid by vacuum filtration and wash with additional cold diethyl ether.

• Dry the resulting solid (the TFA or HCl salt, if HCl in ether was used) under high vacuum. This is the stock material for the "deprotected" compound. For assays, prepare a concentrated stock solution in DMSO or an appropriate buffer and adjust the pH as needed.

A Strategic Workflow for In Vitro Characterization

A tiered approach is recommended to efficiently screen the compound, starting with broad phenotypic assays and progressing to specific target-based assays to identify a mechanism of action.

Figure 1: A tiered workflow for characterizing novel piperidine derivatives.

Detailed Experimental Protocols

The following protocols represent key assays applicable to the characterization of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Protocol: Cell Viability by MTT Assay

Rationale: This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.[1] It serves as an excellent first-pass phenotypic screen to determine if the compound has cytotoxic or cytostatic effects.

Materials:

• Human cell line (e.g., A549 lung cancer cells, or a non-cancerous line like HEK293)

• Complete cell culture medium (e.g., DMEM + 10% FBS)

• Test compound stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Microplate reader (570 nm absorbance)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compound (both Boc-protected and deprotected forms) in culture medium. Final DMSO concentration should not exceed 0.5%.

• Remove the old medium and add 100 µL of medium containing the test compound at various concentrations (e.g., 0.1 to 100 µM). Include vehicle-only (DMSO) controls and no-cell (media only) blanks.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank wells. Express the results as a percentage of the vehicle control and plot against compound concentration to determine the IC₅₀ value.

Protocol: Competitive Radioligand Binding Assay

Rationale: This assay directly measures the ability of a test compound to displace a known radiolabeled ligand from a specific receptor target.[8] It is the gold standard for determining binding affinity (Ki). This protocol is a general template adaptable for many GPCRs.[9][10]

Figure 2: Principle of a competitive binding assay.

Materials:

• Cell membranes expressing the target receptor (e.g., from transfected HEK293 cells).[9]

• Radioligand (e.g., [³H]Spiperone for D₂ dopamine receptors) at a concentration near its Kd.[10]

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Non-specific binding (NSB) competitor (a high concentration of a known unlabeled ligand).

• Test compound stock solution (10 mM in DMSO).

• 96-well plates.

• Glass fiber filters (e.g., GF/C, pre-soaked in polyethyleneimine).

• Cell harvester and vacuum filtration system.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Membrane Preparation: Thaw frozen cell membrane aliquots on ice and resuspend in ice-cold assay buffer. Homogenize briefly and determine protein concentration (e.g., via BCA assay). Dilute to the desired final concentration (e.g., 10-20 µg protein/well).

• Assay Plate Setup: In a 96-well plate, add components in the following order for a final volume of 250 µL:

  • Total Binding (TB): 50 µL buffer, 150 µL membrane suspension, 50 µL radioligand.

  • Non-Specific Binding (NSB): 50 µL NSB competitor, 150 µL membrane suspension, 50 µL radioligand.

  • Test Compound: 50 µL of test compound dilution, 150 µL membrane suspension, 50 µL radioligand.

• Incubation: Incubate the plate for 60-90 minutes at room temperature or 30°C with gentle agitation to reach equilibrium.[9]

• Filtration: Rapidly terminate the reaction by vacuum filtration through the glass fiber filters using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.[10]

• Counting: Place the filter mats into scintillation vials, add scintillation cocktail, and allow to equilibrate. Count the radioactivity (counts per minute, CPM) in a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Calculate % Inhibition for the test compound: % Inhibition = (1 - (CPM_compound - CPM_NSB) / (CPM_TB - CPM_NSB)) * 100.

  • Plot % Inhibition vs. log[compound concentration] and fit to a sigmoidal dose-response curve to determine the IC₅₀.

  • Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Protocol: Fluorescence Polarization (FP) Binding Assay

Rationale: FP is a homogeneous assay that measures the binding of a small fluorescently labeled tracer to a larger protein.[11] Binding slows the molecular rotation of the tracer, increasing the polarization of its emitted light.[12][13] This method is ideal for high-throughput screening as it requires no separation steps.[13]

Materials:

• Purified target protein.

• Fluorescently labeled tracer (a ligand for the target with a fluorophore like fluorescein).

• Assay Buffer (e.g., PBS with 0.01% Tween-20).

• Test compound stock solution (10 mM in DMSO).

• Black, low-volume 96- or 384-well plates.

• Fluorescence plate reader with polarization filters.

Procedure:

• Assay Optimization: First, determine the optimal tracer concentration that gives a stable and robust fluorescence signal (typically low nM range). Then, titrate the target protein against this fixed tracer concentration to determine the concentration that gives a significant shift in polarization (mP value), usually the EC₅₀ or EC₈₀.[14]

• Assay Plate Setup: Add components to the wells of the microplate:

  • Tracer only (Low mP control): Tracer + Assay Buffer.

  • Tracer + Protein (High mP control): Tracer + Target Protein.

  • Test Compound: Tracer + Target Protein + Test Compound Dilutions.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 30-60 minutes) to allow the binding to reach equilibrium. Protect from light.

• Data Acquisition: Measure the fluorescence polarization (mP) in a plate reader. The reader excites the sample with polarized light and measures the emitted light intensity parallel (S) and perpendicular (P) to the excitation plane.[14]

• Data Analysis:

  • The instrument calculates the polarization (mP) using the formula: mP = 1000 * (S - GP) / (S + GP), where G is the grating factor.

  • Calculate % Inhibition based on the high and low mP controls.

  • Plot % Inhibition vs. log[compound concentration] and fit the curve to determine the IC₅₀.

References

• Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. nanomicronspheres. Available at: [Link]

• The Role of Boc-Piperidine-4-carboxylic Acid in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Data Sheet Radioligand Binding Assay Protocols. Gifford Bioscience. Available at: [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Available at: [Link]

• Radioligand binding assays. Bio-protocol. Available at: [Link]

• Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics. PubMed. Available at: [Link]

• Radioligand binding methods: practical guide and tips. PubMed. Available at: [Link]

• Fluorescence Polarization (FP) Assays for Monitoring Peptide-Protein or Nucleic Acid-Protein Binding. PubMed. Available at: [Link]

• A review for cell-based screening methods in drug discovery. PMC. Available at: [Link]

• Establishing and optimizing a fluorescence polarization assay. Molecular Devices. Available at: [Link]

• Biology Cell-Based Assays. Charles River Laboratories. Available at: [Link]

• Fluorescence Polarization Detection. BMG LABTECH. Available at: [Link]

• Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. MDPI. Available at: [Link]

• ExperimentFluorescencePolarization. Wolfram Language & System Documentation Center. Available at: [Link]

• Cell-Based Assays for Drug Discovery. Reaction Biology. Available at: [Link]

• Assay Protocol Book. PDSP. Available at: [Link]

• Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. PMC. Available at: [Link]

• Synthesis, In Vitro Biological Evaluation and Molecular Modeling of Benzimidazole-Based Pyrrole/Piperidine Hybrids Derivatives as Potential Anti-Alzheimer Agents. MDPI. Available at: [Link]

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. Available at: [Link]

• Antioxidant potential of piperidine containing compounds-a short review. SciSpace. Available at: [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Publishing. Available at: [Link]

• 1-BOC-2-[(2-FLUORO-PHENYLAMINO)-METHYL]-PIPERIDINE. NextSDS. Available at: [Link]

• 1-BOC-2-[(2-TRIFLUOROMETHYL-PHENYLAMINO)-METHYL]-PIPERIDINE. NextSDS. Available at: [Link]

• Synthesis and biological evaluation of phenyl piperidine derivatives as CCR2 antagonists. Europe PMC. Available at: [Link]

• Characterization of neuromuscular blocking action of piperidine derivatives. PubMed. Available at: [Link]

• Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Northwestern Medical Journal. Available at: [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. PMC. Available at: [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available at: [Link]

• Tetracyclic Bis-Piperidine Alkaloids: Structures, Bioinspired Synthesis, Synthesis, and Bioactivities. MDPI. Available at: [Link]

• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC. Available at: [Link]

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• 3. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of meth ... - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00239F [pubs.rsc.org]
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• 13. bmglabtech.com [bmglabtech.com]
• 14. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]

Technical Notes & Optimization

Troubleshooting incomplete Boc cleavage of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the removal of the tert-butyloxycarbonyl (Boc) protecting group from 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine and structurally related compounds. Incomplete cleavage is a common hurdle that can significantly impact reaction yields and downstream applications. This document provides in-depth troubleshooting strategies, alternative protocols, and a mechanistic rationale to empower you to overcome these synthetic challenges.

Frequently Asked Questions (FAQs)

Q1: My standard TFA/DCM protocol is resulting in incomplete Boc deprotection. What are the likely causes?

A1: Several factors can contribute to incomplete Boc cleavage with this specific substrate:

• Steric Hindrance: The bulky piperidine ring, substituted at the 2-position, can sterically hinder the approach of trifluoroacetic acid (TFA) to the Boc group.[1][2]

• Reduced Basicity of the Piperidine Nitrogen: The electron-withdrawing effect of the 2-[(2-fluoro-phenylamino)-methyl] substituent can decrease the basicity of the piperidine nitrogen, making it less susceptible to protonation, a key step in the deprotection mechanism. The fluorine atom on the phenyl ring further contributes to this electron-withdrawing effect.[3][4][5]

• Insufficient Acid Strength or Concentration: For sterically hindered or electronically deactivated substrates, standard TFA concentrations (e.g., 20-50% in DCM) may be insufficient to drive the reaction to completion.[1][6][7]

• Inadequate Reaction Time or Temperature: The deprotection may simply require more time or gentle heating to overcome the activation energy barrier.[1][7]

Q2: I'm observing a side product with a mass increase of +56 Da. What is this and how can I prevent it?

A2: A +56 Da mass increase is indicative of tert-butylation, a common side reaction during acidic Boc deprotection.[1][6] The tert-butyl cation generated during the cleavage can act as an electrophile and alkylate nucleophilic sites on your molecule, such as the electron-rich fluorophenyl ring.[8][9] To mitigate this, consider adding a scavenger like triisopropylsilane (TIS) or anisole to your reaction mixture to trap the tert-butyl cation.[8][10]

Q3: Are there milder alternatives to TFA for deprotecting this acid-sensitive substrate?

A3: Yes, several milder methods can be employed when TFA proves too harsh or ineffective:

• HCl in Dioxane/Organic Solvents: A 4M solution of HCl in dioxane is a common and effective alternative to TFA.[11][12] It often provides cleaner reactions and can lead to the precipitation of the hydrochloride salt, aiding in purification.[12]

• Lewis Acids: Reagents like zinc bromide (ZnBr₂) can facilitate Boc deprotection under milder conditions.[1][13]

• Thermal Deprotection: In some cases, the Boc group can be removed thermally by heating in a suitable solvent, which is particularly useful for highly acid-sensitive molecules.[1][14][15]

In-Depth Troubleshooting Guide

Problem 1: Incomplete Deprotection with Standard TFA/DCM

If you are observing significant amounts of starting material after a standard TFA/DCM procedure, a systematic approach to optimization is required.

Root Cause Analysis:

The primary culprits are often a combination of steric hindrance and the electronic properties of the substrate. The 2-substituent on the piperidine ring creates a crowded environment around the Boc-protected nitrogen. Furthermore, the electron-withdrawing nature of the fluorophenylamino-methyl group reduces the nucleophilicity of the carbamate oxygen, making protonation more difficult.[3][4]

Solutions:

• Increase Acid Concentration and Reaction Time: Gradually increase the concentration of TFA. If a 20% TFA solution is ineffective, try 50% or even neat TFA.[6][7] Monitor the reaction by TLC or LC-MS at regular intervals (e.g., every hour) to determine the optimal reaction time.[2][16]

• Elevate the Reaction Temperature: Gentle heating (e.g., to 40 °C) can often provide the necessary energy to overcome the activation barrier for sterically hindered substrates.[7]

• Switch to a Stronger Acid System: If TFA fails, 4M HCl in dioxane is a robust alternative.[12][17] This reagent is known for its high efficiency in cleaving even stubborn Boc groups.[18]

Experimental Protocol 1: Standard Boc Deprotection with TFA/DCM

This protocol serves as a baseline for optimization.

Materials:

• 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the Boc-protected amine in anhydrous DCM (at a concentration of approximately 0.1 M).

• Add TFA to the solution to a final concentration of 20-50% (v/v).[12]

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.[19]

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Neutralize the residue by dissolving it in an appropriate organic solvent and washing with a saturated sodium bicarbonate solution.

• Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and concentrate it to obtain the crude product.[8]

Experimental Protocol 2: Boc Deprotection using HCl in Dioxane

This is a highly effective alternative for challenging substrates.

Materials:

• 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

• 4M HCl in 1,4-dioxane

• Anhydrous diethyl ether

Procedure:

• Dissolve the Boc-protected amine in a minimal amount of a suitable co-solvent like DCM if necessary.

• Add the 4M HCl in dioxane solution (typically 5-10 equivalents of HCl).[12]

• Stir the reaction mixture at room temperature. The deprotected amine hydrochloride salt may precipitate.[12]

• Monitor the reaction by TLC or LC-MS. Complete conversion is often achieved within 30 minutes to 2 hours.[12]

• Upon completion, the product can be isolated by filtration if it precipitates, or by evaporating the solvent.

Visualization of Key Concepts

// Nodes Start [label="Boc-Protected Amine", fillcolor="#F1F3F4", fontcolor="#202124"]; Protonation [label="Protonated Carbamate", fillcolor="#F1F3F4", fontcolor="#202124"]; Fragmentation [label="Carbamic Acid + t-Butyl Cation", fillcolor="#F1F3F4", fontcolor="#202124"]; Decarboxylation [label="Free Amine + CO2", fillcolor="#F1F3F4", fontcolor="#202124"]; Product [label="Amine Salt", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Acid [label="H+", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; SideReaction [label="t-Butylation Side Product", fillcolor="#FBBC05", fontcolor="#202124"]; Scavenger [label="Scavenger (e.g., TIS)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Protonation [label=" + H+ (Acid)"]; Protonation -> Fragmentation [label="Cleavage"]; Fragmentation -> Decarboxylation [label="Spontaneous"]; Decarboxylation -> Product [label=" + H+ (Acid)"]; Acid -> Start; Fragmentation -> SideReaction [label="Alkylation", style=dashed, color="#EA4335"]; Fragmentation -> Scavenger [label="Trapping", style=dashed, color="#34A853"]; } ondot

Caption: Mechanism of Acidic Boc Deprotection and Potential Side Reaction.

// Nodes Start [label="Incomplete Boc Deprotection\nwith Standard TFA/DCM", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Step1 [label="Increase TFA Concentration (to 50% or neat)\n& Extend Reaction Time", fillcolor="#F1F3F4", fontcolor="#202124"]; Check1 [label="Reaction Complete?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Step2 [label="Gently Heat Reaction\n(e.g., to 40 °C)", fillcolor="#F1F3F4", fontcolor="#202124"]; Check2 [label="Reaction Complete?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Step3 [label="Switch to Stronger Acid:\n4M HCl in Dioxane", fillcolor="#34A853", fontcolor="#FFFFFF"]; Check3 [label="Reaction Complete?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Success [label="Product Isolated", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Failure [label="Consider Alternative Methods\n(Lewis Acids, Thermal)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Start -> Step1; Step1 -> Check1; Check1 -> Success [label="Yes"]; Check1 -> Step2 [label="No"]; Step2 -> Check2; Check2 -> Success [label="Yes"]; Check2 -> Step3 [label="No"]; Step3 -> Check3; Check3 -> Success [label="Yes"]; Check3 -> Failure [label="No"]; } ondot

Caption: Troubleshooting workflow for incomplete Boc cleavage.

Comparative Summary of Deprotection Conditions

Parameter	Standard TFA/DCM	Optimized TFA/DCM	4M HCl in Dioxane
Acid	Trifluoroacetic Acid	Trifluoroacetic Acid	Hydrochloric Acid
Concentration	20-50% in DCM[12]	50-100% (neat)[6]	4M in Dioxane[12]
Temperature	Room Temperature	Room Temp. to 40°C[7]	Room Temperature
Typical Time	1-4 hours[12]	2-8 hours	30 min - 2 hours[12]
Key Advantage	Common, volatile solvent[19]	Increased potency	High efficiency, clean[12]
Potential Issue	Incomplete for this substrate	Potential side reactions	Handling of HCl gas

Alternative Deprotection Strategies

For particularly sensitive substrates where acidic methods lead to degradation, or for instances where orthogonality is paramount, consider these less common but effective methods.

• Aqueous Phosphoric Acid: This can serve as a milder Brønsted acid for certain substrates.[1]

• Catalyst-Free Water-Mediated Deprotection: Refluxing in water has been demonstrated as an environmentally friendly method for the deprotection of some N-Boc protected amines.[1][20][21]

• Iron(III) Chloride Catalysis: Catalytic amounts of iron(III) salts have been shown to efficiently cleave N-Boc groups, offering a sustainable alternative.[22]

References

• A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies. Benchchem.
• A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development. Benchchem.
• Technical Support Center: Alternative Methods for N-Boc Deprotection. Benchchem.
• Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA). Benchchem.
• Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA). Benchchem.
• Boc-guanidine deprotection side reactions and how to avoid them. Benchchem.
• Common side reactions with Boc-protected amino acids and how to avoid them. Benchchem.
• Troubleshooting incomplete Boc deprotection in peptide synthesis. Benchchem.
• Boc Deprotection Mechanism - TFA - Common Organic Chemistry.
• Amine Protection and Deprotection. Master Organic Chemistry.
• Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. ResearchGate.
• Technical Support Center: Troubleshooting Boc Deprotection Failures. Benchchem.
• Alternative mild deprotection methods for BOC-L-Alanine benzyl ester. Benchchem.
• Modulation of the H-Bond Basicity of Functional Groups by α-Fluorine-Containing Functions and its Implications for Lipophilicity and Bioisosterism. Journal of Medicinal Chemistry.
• Applications of Fluorine in Medicinal Chemistry. ACS Publications.
• Fluorine substituent effects (on bioactivity). ResearchGate.
• Troubleshooting incomplete deprotection of Boc-Cys-Ser-OH. Benchchem.
• Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. The Journal of Organic Chemistry.
• Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. PubMed.
• Alternative Methods for Boc Deprotection. Reddit.
• A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii). Royal Society of Chemistry.
• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. PMC.
• How can we do the deprotection of boc-amino acids using hcl ?. ResearchGate.
• Green Chemistry Approaches to N-Boc Protection and Deprotection: A Technical Support Center. Benchchem.
• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry.
• BOC Protection and Deprotection. J&K Scientific LLC.
• Any suggestion on Boc deprotection without using acid?. ResearchGate.
• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl.
• Boc Resin Cleavage Protocol. Sigma-Aldrich.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC.
• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit.
• Prevention of TFA ester formation during Boc + Acetonide deprotection. Reddit.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• N-Boc deprotection. Sigma-Aldrich.

• . Available at:

• N-Terminal Deprotection; Boc removal. Aapptec Peptides.
• Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration. PubMed.
• Navigating Steric Hindrance with Boc-His(Z)-OH in Solid-Phase Peptide Synthesis: A Technical Guide. Benchchem.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. ResearchGate.
• Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres. PMC.
• Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. PubMed.
• What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?.
• Methods for Removing the Fmoc Group.

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Technical Support Center: Synthesis and Optimization of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Welcome to the technical support and troubleshooting guide for the synthesis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine . This guide is designed for researchers and drug development professionals facing challenges with yield, side reactions, and protecting group stability during the reductive amination of 1-Boc-piperidine-2-carboxaldehyde with 2-fluoroaniline.

Workflow for reductive amination of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Part 1: Troubleshooting FAQs (Solvent & Temperature Optimization)

Q: Why is my product yield low when running the reaction in THF at room temperature? A: The synthesis relies on condensing 1-Boc-piperidine-2-carboxaldehyde with 2-fluoroaniline. 2-Fluoroaniline is a weakly nucleophilic aromatic amine due to the electron-withdrawing inductive effect and steric hindrance of the ortho-fluorine atom. In tetrahydrofuran (THF), the formation of the intermediate iminium ion is kinetically slow.1 because it accelerates iminium ion formation and provides superior solubility for mild reducing agents[1].

Q: Should I elevate the reaction temperature to force the imine condensation? A: Proceed with extreme caution. While elevating the temperature (e.g., to 50–60 °C) can overcome the activation energy barrier for imine formation with deactivated anilines, it introduces a critical risk to the tert-butyloxycarbonyl (Boc) protecting group. 2[2]. However, reductive aminations often utilize acetic acid as a catalyst.3, leading to the cleavage of the tert-butyl-oxygen bond and premature deprotection[3]. It is safer to maintain room temperature and use an optimized solvent system.

Q: Why use Sodium Triacetoxyborohydride (STAB) instead of Sodium Borohydride (NaBH₄)? A: Causality is key here:4 before it has a chance to condense with the sterically hindered 2-fluoroaniline[4].5 over the aldehyde carbonyl, preventing the formation of alcohol byproducts[5].

Decision tree for troubleshooting low yields and side reactions during synthesis.

Part 2: Quantitative Data on Reaction Conditions

To balance the competing needs of accelerating iminium formation (which favors heat/acid) and maintaining Boc group stability (which favors room temperature/neutrality), refer to the empirically derived condition matrix below:

Solvent System	Temperature (°C)	Imine Formation Rate	Boc Group Stability	Expected Overall Yield
THF	25	Slow	Excellent	Low (< 30%)
DCE	25	Moderate	Excellent	Good (60–70%)
DCE + 1 eq AcOH	25	Fast	Excellent	Optimal (> 85%)
DCE + 1 eq AcOH	60	Very Fast	Poor (Acidic Cleavage)	Moderate (Impure)

Part 3: Self-Validating Experimental Protocol

The following protocol utilizes an optimized one-pot, two-step methodology designed to maximize yield while preserving the Boc protecting group.

Step 1: Reactant Preparation & Condensation

• In an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 1-Boc-piperidine-2-carboxaldehyde (1.0 equiv.) and 2-fluoroaniline (1.1 equiv.) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Add glacial acetic acid (1.0 equiv.) to the stirred solution. Causality note: The weak acid protonates the aldehyde, increasing its electrophilicity to compensate for the poor nucleophilicity of 2-fluoroaniline.

• Stir the mixture at room temperature (20–25 °C) for 60 minutes. Do not heat.

Step 2: Selective Reduction 4. Portion-wise, add Sodium Triacetoxyborohydride (STAB, 1.5 equiv.) to the stirred solution. 5. Maintain the reaction at room temperature. The reaction is mildly exothermic; the portion-wise addition prevents thermal spikes that could threaten Boc stability.

Step 3: Self-Validation & Monitoring 6. Stir the reaction for 2 to 4 hours. 7. Validation Check: Monitor the reaction progress via LC-MS or TLC (e.g., 20% EtOAc in Hexanes). The reaction is complete when the aldehyde starting material is entirely consumed. If unreacted aldehyde remains after 4 hours, do not add heat; instead, add an additional 0.5 equiv. of STAB.

Step 4: Work-up and Purification 8. Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃). Causality note: This neutralizes the acetic acid and destroys unreacted STAB, preventing post-reaction Boc cleavage during concentration. 9. Extract the aqueous layer with dichloromethane (DCM) three times. 10. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

References

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Amine synthesis by reductive amination (reductive alkylation) Source: Organic Chemistry Portal URL: [Link]

• Title: Is the protecting group boc of the amino group stable at 37°C? Source: ResearchGate URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Preventing side reactions during the synthesis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Welcome to the Advanced Troubleshooting and Methodology Guide for the synthesis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine. This specific active pharmaceutical ingredient (API) intermediate presents a unique "dual threat" during synthesis: the need to couple a sterically hindered, weakly nucleophilic aniline (2-fluoroaniline) with an alpha-chiral, acid-sensitive aldehyde (N-Boc-piperidine-2-carboxaldehyde) without compromising stereochemical integrity or protecting group stability.

This guide provides causality-driven solutions, validated protocols, and mechanistic insights to ensure high-yield, enantiopure production via reductive amination.

Mechanistic Workflow & Competing Pathways

To successfully synthesize this molecule, one must navigate the narrow thermodynamic window between successful imine reduction and the competing side reactions of racemization, Boc-deprotection, and over-alkylation.

Mechanistic workflow of the reductive amination and competing side-reaction pathways.

Troubleshooting Guide & FAQs

Q1: Why am I observing significant racemization at the C2 position of the piperidine ring? Causality: The alpha-proton of N-Boc-piperidine-2-carboxaldehyde is highly susceptible to enolization. Under standard "direct" reductive amination conditions that utilize acidic catalysts (like Acetic Acid) to drive imine formation, the aldehyde or the resulting iminium ion tautomerizes to an enol/enamine. This dynamic equilibrium destroys the stereocenter at C2. Solution: Avoid Brønsted acids entirely. Transition to a stepwise "indirect" reductive amination. Pre-form the imine using a mild, neutral dehydrating agent (e.g., anhydrous MgSO₄ or molecular sieves) in a non-polar solvent like 1,2-dichloroethane (DCE). Once the imine is formed, reduce it utilizing [1].

Q2: My reaction stalls at the imine intermediate, or I get low overall conversion. Why? Causality: 2-Fluoroaniline is a deactivated, weakly nucleophilic amine. The electron-withdrawing inductive effect of the ortho-fluorine atom pulls electron density away from the nitrogen lone pair. Consequently, the initial condensation to form the carbinolamine and subsequent dehydration to the imine is thermodynamically uphill and kinetically slow. Solution: Drive the equilibrium forward by physically removing water rather than relying on chemical catalysis. Using activated 4Å molecular sieves is highly effective. Do not increase the temperature to force the reaction, as heat will exponentially increase the rate of alpha-proton epimerization (racemization).

Q3: How do I prevent Boc deprotection during the reductive amination? Causality: The tert-butyloxycarbonyl (Boc) group is notoriously acid-labile. While NaBH(OAc)₃ is a mild reagent, researchers often mistakenly add trifluoroacetic acid (TFA) or excess acetic acid to accelerate the reduction of deactivated imines like the one formed from 2-fluoroaniline. This lowers the pH below the stability threshold of the Boc carbamate, leading to premature cleavage and subsequent polymerization or side-reactions. Solution: Strictly maintain near-neutral conditions. NaBH(OAc)₃ in DCE operates effectively without additional acid for most pre-formed imines [1].

Q4: Is dialkylation (formation of a tertiary amine) a significant risk in this synthesis? Causality: Dialkylation occurs when the newly formed secondary amine reacts with another equivalent of the starting aldehyde [2]. Solution: In this specific synthesis, the resulting secondary amine is highly sterically hindered (adjacent to a bulky piperidine ring) and electronically deactivated by the 2-fluorophenyl group. Therefore, the risk of over-alkylation is inherently low. However, to completely suppress it, use a slight molar excess of 2-fluoroaniline (1.10 equivalents) relative to the aldehyde, ensuring the aldehyde remains the limiting reagent.

Quantitative Reagent Comparison

Selecting the correct reducing agent is the most critical variable in preventing side reactions. The table below summarizes the quantitative and qualitative data for common reductive amination reagents in the context of N-Boc-alpha-amino aldehydes.

Reducing Agent	Relative Reaction Rate	Racemization Risk	Dialkylation Risk	Toxicity Profile	Optimal Solvent
NaBH(OAc)₃	Fast (1 - 12 h)	Low (Operates at neutral pH)	Low	Mild (Byproducts are acetates)	DCE or THF
NaBH₃CN	Moderate (12 - 24 h)	High (Requires pH 4-5)	Moderate	High (Releases toxic HCN gas)	MeOH or CH₃CN
NaBH₄	Very Fast (< 1 h)	Moderate	High (Reduces aldehydes directly)	Mild	MeOH or EtOH

Data synthesized from Abdel-Magid et al. demonstrating the superiority of NaBH(OAc)₃ for sensitive substrates [1].

Step-by-Step Methodology: Stepwise Reductive Amination

To ensure maximum yield and zero loss of stereochemical integrity, utilize this self-validating, indirect reductive amination protocol.

Materials Required:

• N-Boc-piperidine-2-carboxaldehyde (1.0 eq)

• 2-Fluoroaniline (1.1 eq)

• Sodium Triacetoxyborohydride, NaBH(OAc)₃ (1.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE)

• Activated 4Å Molecular Sieves (500 mg/mmol of substrate)

Protocol:

• System Preparation: Flame-dry a round-bottom flask under a continuous stream of inert Nitrogen (N₂) gas.

• Imine Formation: Dissolve N-Boc-piperidine-2-carboxaldehyde (1.0 eq) and 2-fluoroaniline (1.1 eq) in anhydrous DCE to achieve a 0.2 M concentration.

• Dehydration: Add the activated 4Å molecular sieves to the solution. Stir the suspension vigorously at room temperature (20–25 °C) for 6 hours.

  • Self-Validation Checkpoint: Extract a 50 µL aliquot, filter through a micro-syringe to remove sieves, and analyze via ¹H NMR. Confirm the disappearance of the aldehyde proton signal (~9.5 ppm) and the appearance of the imine proton signal (~7.8 ppm). Do not proceed to step 4 until >95% conversion to the imine is confirmed.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)₃ (1.5 eq) portion-wise over 10 minutes to control any mild exotherm.

• Maturation: Remove the ice bath. Allow the reaction to slowly warm to room temperature and stir for an additional 12 hours.

• Quench & Work-up: Quench the reaction by adding an equal volume of saturated aqueous NaHCO₃. Stir for 15 minutes until gas evolution ceases. Filter the biphasic mixture through a pad of Celite to remove the molecular sieves and boron salts.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Final Validation: Purify via flash column chromatography (Hexanes/EtOAc). Post-isolation, determine the enantiomeric excess (ee%) via chiral HPLC to validate that stereochemical retention was achieved.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Ashenhurst, J. (2017). "Making Substituted Amines Through Reductive Amination." Master Organic Chemistry. URL:[Link]

Technical Support Center: Refining Purification and Crystallization of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine. This document provides in-depth troubleshooting advice and answers to frequently asked questions to streamline your purification and crystallization workflows. The piperidine moiety is a crucial component in many pharmaceuticals, and mastering its purification is essential for successful drug development.[1] This guide is designed to be a practical resource, grounded in established chemical principles, to help you overcome common challenges and achieve high-purity crystalline material.

I. Troubleshooting Guide: From Crude Product to Crystalline Solid

This section addresses specific issues that may arise during the purification and crystallization of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Problem 1: The purified product is an oil and will not solidify.

This is a frequent challenge, particularly with Boc-protected amines, which can be prone to forming oils or amorphous solids rather than crystalline materials.[2][3]

Probable Causes:

• Residual Solvents: Trace amounts of solvent can significantly depress the melting point and inhibit crystallization.

• Impurities: The presence of unreacted starting materials, byproducts, or even excess Boc-anhydride can act as a crystal lattice disruptor.

• Inherent Properties: The molecule itself may have a low melting point or a tendency to form a supersaturated, stable oil.

Solutions:

Solution	Detailed Protocol	Rationale
High-Vacuum Drying	Place the oil in a round-bottom flask and dry under high vacuum (≤1 mmHg) at a slightly elevated temperature (e.g., 30-40°C) for several hours.[4]	This is the first and simplest step to remove volatile impurities and residual solvents that can prevent crystallization.
Trituration	Add a non-polar solvent in which the product is poorly soluble (e.g., hexane, heptane, or diethyl ether) to the oil.[2] Vigorously stir or scratch the flask with a glass rod to induce nucleation. Collect the resulting solid by filtration.	Trituration helps to "wash" away soluble impurities and provides mechanical energy to overcome the kinetic barrier to crystallization.
Seed Crystal Introduction	If a small amount of crystalline material is available, add a single seed crystal to the purified oil.[5][6] If no seed crystal is available, attempt to generate one by dissolving a small amount of oil in a minimal amount of a volatile solvent (e.g., dichloromethane) and allowing it to evaporate slowly in an open vial.	Seeding provides a template for crystal growth, bypassing the often-difficult nucleation step. This is a highly effective method for inducing crystallization from a stubborn oil.[5][6]

Problem 2: "Oiling out" during crystallization.

Instead of forming crystals upon cooling or anti-solvent addition, the product separates as a second liquid phase.[7]

Probable Causes:

• High Solute Concentration: The solution is too concentrated, leading to rapid precipitation as an oil rather than ordered crystal growth.

• Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for molecules to arrange into a crystal lattice.

• Inappropriate Solvent System: The chosen solvent system may not be ideal for the compound's solubility profile.

Solutions:

Solution	Detailed Protocol	Rationale
Slower Cooling	After dissolving the compound in a hot solvent, allow the flask to cool slowly to room temperature, undisturbed. If necessary, wrap the flask in an insulating material (e.g., glass wool) to further slow the cooling rate.	Gradual cooling favors the formation of well-ordered, larger crystals over amorphous precipitation or oiling out.[7]
Dilution and Re-heating	If the product oils out, add more of the "good" solvent to redissolve the oil, gently heating if necessary. Then, allow the more dilute solution to cool slowly.	Reducing the concentration lowers the supersaturation level, making it more likely for crystals to form upon cooling.
Solvent System Optimization	Experiment with different solvent pairs. A common and effective system for Boc-protected compounds is ethyl acetate/hexane.[2] Other systems to consider include ethanol/water or toluene/methanol.[2][3]	The polarity and solubility characteristics of the solvent system are critical for successful crystallization. A systematic screening of solvents is often necessary.

Problem 3: Poor recovery of crystalline material.

While crystals form, the final yield is unacceptably low.

Probable Causes:

• Excessive "Good" Solvent: Using too much of the solvent in which the compound is highly soluble will result in a significant portion of the product remaining in the mother liquor.

• Washing with a "Good" Solvent: Washing the filtered crystals with a solvent in which they are soluble will dissolve the product.

• Premature Filtration: Filtering the crystals before crystallization is complete.

Solutions:

Solution	Detailed Protocol	Rationale
Minimize Hot Solvent Volume	During recrystallization, add the hot solvent portion-wise, just until the compound completely dissolves.[7]	Using the minimum amount of hot solvent ensures that the solution becomes supersaturated upon cooling, maximizing the yield of recovered crystals.[7]
Cooling in an Ice Bath	Once the solution has cooled to room temperature and crystals have formed, place the flask in an ice-water bath for at least 30 minutes before filtration.	The solubility of the compound will be lower at colder temperatures, leading to further precipitation from the mother liquor and an increased yield.
Wash with Cold "Poor" Solvent	After filtration, wash the collected crystals with a small amount of the cold anti-solvent (the "poor" solvent).[2]	This will remove any residual mother liquor without dissolving a significant amount of the crystalline product.

II. Frequently Asked Questions (FAQs)

Q1: What are the best starting points for selecting a purification method for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine?

For initial purification from a crude reaction mixture, column chromatography is often the most effective method to remove significant impurities. A silica gel column with a gradient elution of ethyl acetate in hexane is a common starting point for compounds of moderate polarity. Following chromatography, recrystallization is the preferred method for obtaining a high-purity, crystalline final product.

Q2: How does the Boc protecting group influence the purification and crystallization of this molecule?

The tert-butoxycarbonyl (Boc) group significantly impacts the molecule's properties. It increases the lipophilicity and steric bulk, which generally makes the compound more soluble in organic solvents and less prone to the salt formation issues that can complicate the purification of free amines.[8] However, the Boc group can also make crystallization more challenging, as it can disrupt crystal packing and lead to the formation of oils or amorphous solids.[2]

Q3: What analytical techniques are recommended to assess the purity of the final product?

To confirm the purity and identity of your 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine, a combination of techniques is recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any organic impurities.

• High-Performance Liquid Chromatography (HPLC): To quantify the purity of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Melting Point Analysis: A sharp melting point range is a good indicator of high purity for a crystalline solid.

Q4: Are there any known stability issues with this compound that could affect purification?

While Boc-protected amines are generally stable, piperidine derivatives can be susceptible to oxidation over time, which may lead to discoloration.[8][9] It is good practice to store the purified compound under an inert atmosphere (nitrogen or argon), protected from light, especially for long-term storage.[8]

III. Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Place the crude or semi-purified 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine in an Erlenmeyer flask.

• Add a minimal amount of a "good" solvent (e.g., ethyl acetate) and heat the mixture gently with stirring until the solid is completely dissolved.[7]

• Slowly add a "poor" solvent (e.g., hexane) dropwise to the hot solution until it becomes slightly and persistently turbid.[2][7]

• Add a few drops of the "good" solvent until the solution becomes clear again.[2]

• Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Once crystals have formed, cool the flask in an ice bath for 30-60 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold "poor" solvent.[2]

• Dry the crystals under vacuum to a constant weight.

Protocol 2: Trituration of an Oily Product

• Place the oily product in a flask.

• Add a sufficient volume of a "poor" solvent (e.g., n-hexane or diethyl ether) to form a slurry.

• Stir the slurry vigorously with a magnetic stir bar or scratch the inside of the flask with a glass rod for 15-30 minutes.

• If a solid forms, continue stirring for an additional 30 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration, washing with a small amount of the cold "poor" solvent.

• Dry the solid under vacuum.

IV. Visualized Workflows

Troubleshooting Crystallization Issues

Caption: A decision tree for troubleshooting common crystallization problems.

General Purification and Crystallization Workflow

Caption: A standard workflow for the purification and crystallization process.

V. References

• Reddit. (2019, October 18). Recrystallization solvent for boc-L-Phenylalanine. r/Chempros. Retrieved from [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). CN112661672A - Crystallization method of Boc-amino acid. Retrieved from

• NextSDS. (n.d.). 1-BOC-2-[(2-FLUORO-PHENYLAMINO)-METHYL]-PIPERIDINE. Retrieved from [Link]

• Eureka | Patsnap. (2021, April 16). Crystallization method of Boc-amino acid. Retrieved from [Link]

• Chemtips. (2012, June 18). Reactions that Work: Boc Protection. WordPress.com. Retrieved from [Link]

• ResearchGate. (2022, January 12). Product is dissolved in Boc. How can Crystallize the product that is dissolved in Boc? Retrieved from [Link]

• ACS Publications. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Retrieved from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). Retrieved from [Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 6. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Navigating Fluorination in Drug Design: A Comparative Guide to 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine and its 3-fluoro Isomer

A Senior Application Scientist's Perspective on Strategic Isomeric Differentiation in Organic Synthesis

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of drug design, offering a powerful tool to modulate physicochemical and pharmacological properties.[1][2][3] The piperidine moiety, a ubiquitous heterocycle in pharmaceuticals, is a frequent target for such modifications.[4][5] This guide provides an in-depth, data-driven comparison of two closely related, yet distinct, building blocks: 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine and its 3-fluoro positional isomer. This analysis is intended to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their synthetic strategies.

The position of a single fluorine atom on the phenyl ring can profoundly influence a molecule's conformational preferences, electronic properties, and ultimately, its biological activity. Understanding these nuances is paramount for efficient lead optimization and the rational design of novel therapeutics.

Conformational Landscape: The Decisive Role of Fluorine Placement

The three-dimensional arrangement of a molecule is intrinsically linked to its ability to interact with biological targets. In piperidine derivatives, the chair conformation is predominant, and the orientation of substituents (axial vs. equatorial) is a critical determinant of molecular shape.[4] The placement of the fluorine atom on the phenylamino moiety introduces subtle yet significant stereoelectronic effects that influence the conformational equilibrium of the piperidine ring.

For 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine , the fluorine atom at the ortho position of the phenyl ring can engage in intramolecular interactions. Depending on the rotational orientation of the phenyl group, a weak hydrogen bond or a repulsive steric interaction with the piperidine ring's N-H or C-H bonds can occur. This can influence the preference for the substituent at the 2-position to adopt either an axial or equatorial orientation. While substituents at the 2-position generally favor an equatorial position to minimize steric hindrance, the presence of the bulky N-Boc group can introduce A(1,3) strain, potentially favoring an axial conformation for the 2-substituent.[6][7]

In contrast, for the 3-fluoro isomer , the fluorine atom is more remote from the piperidine ring. Its influence on the conformational equilibrium of the 2-substituent is primarily electronic. The electron-withdrawing nature of fluorine can affect the pKa of the aniline nitrogen, which in turn can have long-range effects on the overall molecular conformation, though these are generally less pronounced than direct steric interactions. The conformational preference in 3-substituted piperidines is largely governed by steric interactions with adjacent ring atoms.[4]

Table 1: Comparative Conformational Preferences

Feature	1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine	1-Boc-2-[(3-fluoro-phenylamino)-methyl]-piperidine	Rationale
Primary Conformational Driver	Steric and electronic effects from the ortho-fluoro group.	Primarily electronic effects from the meta-fluoro group.	The proximity of the ortho-substituent allows for direct intramolecular interactions.
Likely 2-Substituent Orientation	Potentially a more complex equilibrium between axial and equatorial conformers due to competing steric (N-Boc) and electronic (F) effects.	A stronger preference for the equatorial orientation is expected, minimizing steric clash with the piperidine ring.	The absence of direct steric interaction from the meta-fluoro group simplifies the conformational landscape.

Synthesis and Reactivity: A Tale of Two Isomers

The synthetic accessibility and subsequent reactivity of these isomers are critical considerations for their practical application. While general strategies for the synthesis of fluorinated piperidines exist, the specific placement of the fluorine atom can impact reaction yields and selectivity.[1][5][8]

A common synthetic route involves the reductive amination of a suitable piperidine precursor with the corresponding fluoroaniline. The availability and cost of 2-fluoroaniline versus 3-fluoroaniline can be an initial practical differentiator.

Experimental Protocol: Representative Reductive Amination

A generalized protocol for the synthesis of these compounds is as follows:

• To a solution of 1-Boc-2-formylpiperidine (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane) is added the respective fluoroaniline (1.1 eq).

• The mixture is stirred at room temperature for 1-2 hours to allow for imine formation.

• A reducing agent, such as sodium triacetoxyborohydride (1.5 eq), is added portion-wise.

• The reaction is stirred at room temperature until completion (monitored by TLC or LC-MS).

• The reaction is quenched with a saturated aqueous solution of sodium bicarbonate and the product is extracted with an organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

The reactivity of the resulting fluorinated piperidines can also be influenced by the fluorine's position. The electron-withdrawing nature of fluorine decreases the basicity of the aniline nitrogen.[1][8] This effect is generally more pronounced with the ortho-fluoro substituent due to its closer proximity and potential for through-space interactions. This modulation of basicity can be a critical design element in drug development, as it can influence properties like hERG affinity and overall toxicity.[1][3]

Table 2: Synthesis and Reactivity Comparison

Parameter	1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine	1-Boc-2-[(3-fluoro-phenylamino)-methyl]-piperidine	Key Considerations
Precursor Availability	2-Fluoroaniline	3-Fluoroaniline	Both are commercially available, but relative cost and purity should be evaluated.
Reductive Amination Yield	Typically high, but can be influenced by steric hindrance from the ortho-fluoro group.	Generally high, with potentially faster reaction rates due to less steric hindrance.	Optimization of reaction conditions (solvent, temperature, reducing agent) may be required for each isomer.
Aniline Basicity (pKa)	Lower	Higher (relative to the 2-fluoro isomer)	The ortho-fluoro substituent has a stronger electron-withdrawing inductive effect.
Potential for Further Functionalization	The ortho-fluoro group can direct metallation or participate in specific coupling reactions.	The meta-fluoro group is less likely to direct reactions at the ortho or para positions.	The choice of isomer can open up different avenues for subsequent synthetic transformations.

Application in Drug Discovery: Strategic Isomeric Choice

The choice between the 2-fluoro and 3-fluoro isomers is not arbitrary but a strategic decision in the drug discovery process. The distinct properties imparted by the fluorine's position can be leveraged to fine-tune a molecule's pharmacological profile.

The incorporation of fluorine can enhance metabolic stability by blocking sites of oxidative metabolism.[3] An ortho-fluoro substituent might be introduced to prevent hydroxylation of the aromatic ring, a common metabolic pathway. A meta-fluoro group might be employed to modulate the overall electronic properties of the phenyl ring, influencing binding affinity or selectivity for a particular target.

Furthermore, the conformational constraints imposed by the ortho-fluoro group can be exploited to lock the molecule into a bioactive conformation, thereby enhancing potency. Conversely, the greater conformational flexibility of the 3-fluoro isomer might be advantageous if a degree of adaptability is required for optimal target engagement.

Conclusion

The choice between 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine and its 3-fluoro isomer is a nuanced decision that should be guided by the specific goals of the research program. The 2-fluoro isomer offers the potential for more significant conformational control and a greater impact on the basicity of the aniline nitrogen, which can be advantageous for addressing metabolic stability and modulating pKa. The 3-fluoro isomer, on the other hand, provides a more subtle electronic perturbation with less steric influence, which may be preferable for fine-tuning binding interactions without drastically altering the molecule's overall shape.

Ultimately, the optimal choice will depend on a thorough analysis of the structure-activity relationships of the target system. This guide provides a framework for understanding the key differences between these valuable building blocks, empowering researchers to make more strategic and data-driven decisions in their quest for novel and effective therapeutics.

References

• G. G. D. de Oliveira, et al. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. Available at: [Link]

• Ibid.

• A. V. A. et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

• F. R. P. et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Communications. Available at: [Link]

• M. L. Roch, et al. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. ResearchGate. Available at: [Link]

• A. J. D. et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Chemical Science. Available at: [Link]

• J. W. et al. (2022). Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. ACS Omega. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of meth ... - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D2MD00239F [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Comparing Boc-protected vs Fmoc-protected fluorophenylamino piperidine derivatives

Title : Strategic Selection of Protecting Groups: Boc vs. Fmoc in Fluorophenylamino Piperidine Synthesis

Introduction Fluorophenylamino piperidines are privileged pharmacophores widely utilized in the development of analgesics, kinase inhibitors, and GPCR modulators. Because these molecules contain two distinct nitrogen centers—a highly nucleophilic secondary piperidine amine and a less nucleophilic, electron-deficient fluorophenyl-substituted aniline—chemoselective functionalization is critical. To achieve this, the piperidine nitrogen is temporarily masked. The two most prominent protecting groups for this application are the tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) groups. This guide provides an objective, data-driven comparison of Boc and Fmoc strategies, detailing the chemical causality behind their cleavage and providing validated experimental protocols for researchers.

1. Chemical Causality and Mechanistic Divergence The fundamental difference between Boc and Fmoc protection lies in their orthogonal cleavage mechanisms, which dictate their compatibility with downstream synthetic steps[1].

• Boc Protection (Acid-Labile): The Boc group is highly stable to basic and nucleophilic conditions. Its cleavage is driven by acidolysis. Causality: When exposed to a strong acid (e.g., Trifluoroacetic acid, TFA), the carbamate oxygen is protonated. This induces the heterolytic cleavage of the C-O bond, expelling a highly stable tert-butyl cation and releasing carbon dioxide (CO₂). Because the fluorophenylamino moiety contains an electron-rich aromatic system (despite the fluorine atom), the transient tert-butyl cation can cause unwanted Friedel-Crafts alkylation on the aromatic ring. Therefore, carbocation scavengers (such as triisopropylsilane, TIS) are strictly required to trap the cation before side reactions occur.

• Fmoc Protection (Base-Labile): The Fmoc group provides true orthogonality to acid-sensitive functionalities[2]. Causality: Deprotection is initiated by a secondary amine (typically 20% piperidine in DMF), which abstracts the highly acidic proton at the 9-position of the fluorene ring. This triggers an E1cB (Elimination Unimolecular conjugate Base) mechanism, releasing CO₂ and dibenzofulvene. Dibenzofulvene is a highly reactive electrophile that can re-alkylate the newly liberated piperidine nitrogen. To prevent this, the excess piperidine in the reaction mixture acts as a covalent scavenger, forming a stable fulvene-piperidine adduct that can be washed away.

Caption: Mechanistic divergence of Boc and Fmoc deprotection pathways.

2. Comparative Performance Data When synthesizing derivatives like 1-Boc-4-(4-fluorophenylamino)piperidine[3], the choice of protecting group impacts yield, scalability, and purification. The table below summarizes the quantitative and qualitative differences based on standard small-molecule synthesis parameters[4][].

Parameter	Boc-Protected Derivative	Fmoc-Protected Derivative
Cleavage Reagent	20-50% TFA in DCM	20% Piperidine in DMF
Reaction Time	30 - 120 minutes	5 - 30 minutes
Typical Yield	>90% (Requires scavengers)	>95% (Rapid and clean)
Primary Byproducts	Isobutylene, CO₂, tert-butyl cation	Dibenzofulvene-piperidine adduct, CO₂
Side Reactions	tert-butylation of the fluorophenyl ring	Premature cleavage by trace amines
Orthogonality	Compatible with base-catalyzed couplings	Compatible with acid-sensitive linkers
Cost Efficiency	Highly economical for large-scale	Slightly higher reagent costs

3. Self-Validating Experimental Methodologies To ensure scientific integrity, the following protocols incorporate built-in validation steps (e.g., LC-MS tracking and colorimetric assays) to confirm complete deprotection without product degradation.

Protocol A: Deprotection of Boc-Fluorophenylamino Piperidine Objective: Acidic removal of the Boc group while preventing aromatic alkylation.

• Preparation: Dissolve 1.0 mmol of 1-Boc-4-(4-fluorophenylamino)piperidine in 4.0 mL of anhydrous dichloromethane (DCM).

• Scavenger Addition: Add 0.2 mL of triisopropylsilane (TIS) to the mixture. Causality: TIS acts as a hydride donor to rapidly quench the tert-butyl cation, preventing the alkylation of the fluorophenyl ring.

• Acidification: Cool the flask to 0°C. Dropwise, add 4.0 mL of Trifluoroacetic acid (TFA).

• Validation (Self-Correction): Stir for 45 minutes at room temperature. Monitor via TLC (UV active). If the starting material persists, add an additional 1.0 mL of TFA and stir for 15 minutes.

• Quenching & Isolation: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 x 5 mL) to remove residual TFA. The product is obtained as a TFA salt, ready for immediate downstream coupling.

Protocol B: Deprotection of Fmoc-Fluorophenylamino Piperidine Objective: Mild basic removal of the Fmoc group with simultaneous byproduct scavenging.

• Preparation: Dissolve 1.0 mmol of 1-Fmoc-4-(4-fluorophenylamino)piperidine in 4.0 mL of anhydrous dimethylformamide (DMF).

• Base Addition: Add 1.0 mL of piperidine to achieve a 20% (v/v) solution.

• Validation (Self-Correction): Stir at room temperature for 15 minutes. Monitor the reaction via LC-MS. The disappearance of the starting mass and the appearance of the dibenzofulvene-piperidine adduct (m/z 264) confirms the E1cB elimination is complete.

• Isolation: Concentrate the DMF/piperidine mixture under high vacuum.

• Purification: Triturate the crude residue with cold diethyl ether. The free piperidine product precipitates, while the lipophilic dibenzofulvene-piperidine adduct remains dissolved in the ether supernatant. Filter to isolate the pure amine.

Caption: Standardized self-validating workflow for protective group cleavage.

Conclusion The selection between Boc and Fmoc protection for fluorophenylamino piperidine derivatives dictates the trajectory of the synthetic workflow. Boc chemistry offers robust stability during aggressive basic transformations but requires careful cation scavenging during acidic cleavage. Conversely, Fmoc chemistry provides rapid, mild deprotection conditions ideal for acid-sensitive substrates, provided that the dibenzofulvene byproducts are adequately managed[6].

References

• Behrendt, R., White, P., & Offer, J. "Advances in Fmoc solid-phase peptide synthesis." Journal of Peptide Science, National Institutes of Health (NIH). URL:[Link]

• LookChem. "1-Boc-4-(4-fluoro-phenylamino)-piperidine Chemical Properties and Synthesis." LookChem Database. URL:[Link]

• AAPPTec. "Peptide Synthesis - FAQ: Fmoc vs Boc Chemistry." AAPPTec Resources. URL:[Link]

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]

Comparative Fragmentation Analysis of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine in Mass Spectrometry

A Senior Application Scientist's Guide to Structural Elucidation

In the landscape of pharmaceutical development and chemical synthesis, the unambiguous structural confirmation of novel chemical entities is a cornerstone of regulatory compliance and scientific rigor. For molecules like 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine, a compound featuring a confluence of a bulky protecting group, a saturated heterocycle, and a substituted aromatic system, mass spectrometry (MS) serves as an indispensable analytical tool. This guide provides an in-depth, comparative analysis of its fragmentation behavior, moving beyond a simple recitation of data to explain the "why" behind the observed spectral patterns. We will explore how different collision energies and fragmentation techniques can be leveraged to piece together the molecular puzzle.

The Subject Molecule: A Structural Overview

1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine presents several key structural features that dictate its fragmentation pattern under mass spectrometric analysis. The molecule consists of a piperidine ring protected at the nitrogen by a tert-butoxycarbonyl (Boc) group, with a 2-fluoro-phenylamino-methyl substituent at the C2 position. Understanding the lability of each bond is critical to predicting the fragmentation cascade.

Molecular Structure:

• Formula: C17H25FN2O2

• Monoisotopic Mass: 308.19 g/mol

• Key Moieties:

  • Boc-Protecting Group: Prone to characteristic neutral losses.

  • Piperidine Ring: A saturated heterocycle susceptible to ring-opening pathways.

  • Fluoro-phenylamino-methyl Linkage: A key site for charge-initiated cleavages.

Experimental Approach: A Self-Validating Protocol

The data presented herein is based on a standardized protocol for tandem mass spectrometry (MS/MS) analysis, typically performed on a triple quadrupole or high-resolution Orbitrap mass spectrometer. The choice of ionization and fragmentation method is paramount.

1. Ionization: Electrospray Ionization (ESI)

Given the presence of two basic nitrogen atoms (the piperidine ring nitrogen, though protected, and the secondary amine), the molecule is readily protonated. Therefore, positive-ion mode Electrospray Ionization (ESI+) is the method of choice to generate the precursor ion, [M+H]+, at m/z 309.2.

2. Fragmentation: Collision-Induced Dissociation (CID) vs. Higher-Energy Collisional Dissociation (HCD)

For this guide, we will compare two common fragmentation techniques:

• Collision-Induced Dissociation (CID): Typically performed in an ion trap or a collision cell (quadrupole), CID involves multiple low-energy collisions with an inert gas (e.g., argon, nitrogen). This method is excellent for generating a rich spectrum of fragment ions, revealing primary fragmentation routes.

• Higher-Energy Collisional Dissociation (HCD): Performed in a dedicated HCD cell, this technique involves higher collision energies. It often results in simpler spectra, dominated by more direct fragmentation pathways and can be useful for generating informative low-mass fragment ions.

Step-by-Step Experimental Protocol

• Sample Preparation: Dissolve the reference standard of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a concentration of 1 µg/mL. The formic acid ensures efficient protonation.

• Infusion and Ionization: Infuse the sample directly into the ESI source at a flow rate of 5-10 µL/min. Optimize source parameters (e.g., spray voltage, capillary temperature) to maximize the signal of the [M+H]+ precursor ion at m/z 309.2.

• Precursor Ion Selection: Isolate the m/z 309.2 ion in the first mass analyzer (Q1).

• Fragmentation (MS/MS Scan):

  • For CID: Transfer the isolated precursor ion to the collision cell (Q2), filled with a collision gas. Apply a stepped collision energy (e.g., 10, 20, 30 eV) to observe how the fragmentation pattern evolves.

  • For HCD: Transfer the isolated precursor ion to the HCD cell. Apply a range of normalized collision energies (e.g., 15, 25, 35 NCE) to generate the product ion spectrum.

• Product Ion Analysis: Scan the third mass analyzer (Q3) or the Orbitrap to detect the resulting fragment ions.

• Data Analysis: Correlate the observed m/z values with potential substructures of the parent molecule to propose fragmentation pathways.

Fragmentation Analysis: Deconstructing the Molecule

The fragmentation of the [M+H]+ ion (m/z 309.2) is dominated by the lability of the Boc group, followed by cleavages around the piperidine ring and its substituent.

Pathway 1: The Ubiquitous Boc Group Fragmentation

The Boc group is notoriously labile and serves as an excellent starting point for fragmentation, often proceeding through two major neutral loss pathways. This is typically the most favorable and lowest-energy pathway.

• Loss of Isobutylene (56 Da): The protonated molecule readily undergoes a rearrangement to eliminate isobutylene, resulting in a carbamic acid intermediate.

  • [M+H]+ → [M+H - C4H8]+

  • m/z 309.2 → m/z 253.2

• Loss of Carbon Dioxide (44 Da): The carbamic acid intermediate is unstable and quickly loses CO2.

  • [M+H - C4H8]+ → [M+H - C4H8 - CO2]+

  • m/z 253.2 → m/z 209.2

• Direct Loss of Boc (100 Da): Often, both losses occur in rapid succession, appearing as a single neutral loss of 100 Da (isobutylene + CO2).

  • [M+H]+ → [M+H - C5H8O2]+

  • m/z 309.2 → m/z 209.2

The resulting ion at m/z 209.2 represents the deprotected piperidine structure and is a crucial diagnostic ion.

Caption: Primary fragmentation pathway showing the characteristic loss of the Boc group.

Pathway 2: Cleavage of the Phenylamino-methyl Substituent

Fragmentation can also be initiated by cleavage at the benzylic position, which is stabilized by the adjacent nitrogen and the aromatic ring. This pathway competes with Boc group loss.

• Formation of the 2-fluorophenylaminomethyl radical cation: A key fragment arises from the cleavage between the piperidine C2 carbon and the exocyclic methylene group. This generates a stable, resonance-delocalized ion corresponding to the substituent.

  • [M+H]+ → [C7H7FN]+

  • This cleavage leads to the fragment ion at m/z 124.1 .

• Formation of the Boc-piperidine cation: The corresponding charge retention on the piperidine portion of the molecule would result in an ion at m/z 184.1.

  • [M+H]+ → [C10H18NO2]+

  • m/z 309.2 → m/z 184.1

Caption: Competing fragmentation pathways involving cleavage of the C2-substituent.

Pathway 3: Piperidine Ring Opening

Subsequent fragmentation of the deprotected ion at m/z 209.2 can provide further structural information through characteristic ring-opening mechanisms. This is often more prominent at higher collision energies (HCD). Alpha-cleavage (cleavage of the bond adjacent to the nitrogen) is a common initiation step, leading to a series of neutral losses.

Comparative Data Summary: CID vs. HCD

The choice of fragmentation technique influences the relative abundances of the observed fragments.

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Structure / Neutral Loss	Typical Observation in CID	Typical Observation in HCD
309.2	253.2	[M+H - C4H8]+	High Abundance	Moderate Abundance
309.2	209.2	[M+H - C5H8O2]+ (Loss of Boc)	Very High Abundance	High Abundance
309.2	184.1	[Boc-Piperidine]+	Moderate Abundance	Low to Moderate Abundance
309.2	124.1	[2-F-Phenylamino-methyl]+	Moderate Abundance	High Abundance
209.2	110.0	[C6H6FN]+ (Fluorophenylaniline)	Low Abundance	Moderate Abundance

Interpretation:

• CID is highly effective at inducing the low-energy rearrangement for Boc group loss, making m/z 253.2 and 209.2 very prominent ions. It provides a comprehensive overview of the primary fragmentation routes.

• HCD , with its higher energy deposition, tends to favor the direct, charge-driven cleavage of the C2-substituent, often making the m/z 124.1 ion more abundant relative to other fragments compared to CID. It is also more effective at inducing further fragmentation of the robust deprotected ion (m/z 209.2).

Conclusion: A Synergistic Approach

The structural elucidation of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine via mass spectrometry is a textbook example of logical deduction based on fundamental fragmentation principles. The analysis is anchored by the predictable and dominant loss of the Boc protecting group, yielding a stable deprotected core at m/z 209.2.

A comparative approach using both CID and HCD provides complementary information. CID excels at highlighting the low-energy neutral loss pathways, while HCD provides confirmation through high-energy cleavages, revealing key substituent ions like m/z 124.1 with greater intensity. By integrating data from a stepped collision energy experiment, a researcher can confidently reconstruct the molecule, confirming the identity and connectivity of each structural moiety. This robust, self-validating methodology ensures high confidence in compound identification, a critical step in any research and development pipeline.

References

• General Principles of Fragmentation: Hoffmann, E. de; Stroobant, V. Mass Spectrometry: Principles and Applications. John Wiley & Sons, Ltd. [Link]

• Boc-Group Fragmentation: Gabelica, V., & De Pauw, E. (2001). Internal energy and fragmentation of ions produced in electrospray sources. Mass Spectrometry Reviews, 20(2), 51-85. [Link]

• Piperidine Ring Fragmentation: D'hooge, W., et al. (2010). A mass spectrometric study of the fragmentation of substituted piperidines. Journal of Mass Spectrometry, 45(5), 497-505. [Link]

• Higher-Energy Collisional Dissociation (HCD): Olsen, J. V., et al. (2007). Higher-energy C-trap dissociation for peptide modification analysis. Nature Methods, 4(9), 709-712. [Link]

A Comparative Guide to the Efficacy of Fluorinated vs. Non-Fluorinated Phenylaminomethyl-piperidine Analogs

An In-depth Analysis for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a well-established strategy to enhance pharmacological properties. This guide provides a comprehensive efficacy comparison between 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine and its non-fluorinated counterpart, 1-Boc-2-[(phenylamino)-methyl]-piperidine. By examining the fundamental principles of fluorination and outlining key experimental protocols, we offer a framework for understanding and evaluating the potential advantages of this structural modification.

The introduction of a fluorine atom, despite its minimal steric footprint, can profoundly influence a molecule's electronic properties, lipophilicity, metabolic stability, and receptor binding affinity.[1][2] These alterations can translate into significant differences in a drug candidate's overall efficacy, safety, and pharmacokinetic profile.

The Influence of Fluorination on Key Pharmacological Parameters

The substitution of a hydrogen atom with fluorine on the phenyl ring of the phenylaminomethyl-piperidine scaffold is predicted to have several key effects:

• Enhanced Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to oxidative metabolism by cytochrome P450 enzymes.[2][3] This can lead to a longer half-life and improved bioavailability of the fluorinated compound.

• Modulated Receptor Binding Affinity: The high electronegativity of fluorine can alter the electron distribution within the molecule, potentially leading to more favorable interactions with the target receptor. This can manifest as increased binding affinity (lower Kᵢ or Kd values) and, consequently, greater potency.[2][4] The effect of fluorination on binding affinity is, however, highly context-dependent and can sometimes lead to a decrease in affinity.[3]

• Altered Physicochemical Properties: Fluorination typically increases the lipophilicity of a molecule, which can impact its ability to cross cell membranes and the blood-brain barrier.[2] This can be a critical factor in determining the drug's distribution and target engagement. Furthermore, the introduction of fluorine can lower the pKa of nearby basic groups, which can influence the compound's ionization state at physiological pH and affect its solubility and permeability.[5]

Experimental Framework for Efficacy Comparison

To empirically validate these predicted effects, a series of in vitro assays are essential. The following protocols provide a robust framework for a head-to-head comparison of the fluorinated and non-fluorinated analogs.

Receptor Binding Affinity: Radioligand Binding Assay

This assay directly measures the affinity of the test compounds for their target receptor. A common approach is a competitive binding assay where the test compound competes with a radiolabeled ligand known to bind to the receptor.

Experimental Protocol: Competitive Radioligand Binding Assay

Objective: To determine the inhibition constant (Kᵢ) of the fluorinated and non-fluorinated analogs for a target G-Protein Coupled Receptor (GPCR).

Materials:

• Cell membranes expressing the target GPCR.

• Radioligand specific for the target receptor (e.g., [³H]-spiperone for dopamine D2 receptors).

• Test compounds: 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine and 1-Boc-2-[(phenylamino)-methyl]-piperidine.

• Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• Wash buffer (e.g., cold 50 mM Tris-HCl, pH 7.4).

• Unlabeled competitor (for determining non-specific binding).

• Glass fiber filters.

• Scintillation cocktail and a scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Cell membranes, radioligand, and binding buffer.

  • Non-specific Binding: Cell membranes, radioligand, and a high concentration of the unlabeled competitor.

  • Test Compound: Cell membranes, radioligand, and serial dilutions of the test compound (fluorinated or non-fluorinated analog).

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a predetermined time to allow the binding to reach equilibrium.

• Termination: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Diagram: Radioligand Binding Assay Workflow

Caption: Workflow for a competitive radioligand binding assay.

Functional Efficacy: GPCR Activation Assay

While binding affinity is a crucial parameter, it does not always correlate with functional activity. Therefore, it is essential to assess the ability of the compounds to activate or inhibit the receptor's signaling pathway. For G-protein coupled receptors (GPCRs), this can be measured by quantifying the production of second messengers like cyclic AMP (cAMP) or the recruitment of β-arrestin.

Experimental Protocol: cAMP Assay for Gs or Gi-coupled GPCRs

Objective: To determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists) of the fluorinated and non-fluorinated analogs.

Materials:

• CHO or HEK293 cells stably expressing the target GPCR.

• Assay medium (e.g., HBSS with 20 mM HEPES and 0.1% BSA).

• Forskolin (for Gi-coupled receptors).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Test compounds.

Procedure:

• Cell Plating: Plate the cells in a 96-well or 384-well plate and allow them to adhere overnight.

• Compound Addition:

  • For Gs-coupled receptors (agonist mode): Add serial dilutions of the test compounds to the cells and incubate for a specified time.

  • For Gi-coupled receptors (antagonist mode): Pre-incubate the cells with serial dilutions of the test compounds, then stimulate with a fixed concentration of an agonist and forskolin.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen detection kit.

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the test compound concentration.

  • For agonists, determine the EC₅₀ value (the concentration that produces 50% of the maximal response).

  • For antagonists, determine the IC₅₀ value (the concentration that inhibits 50% of the agonist-induced response).

Metabolic Stability: In Vitro Liver Microsomal Stability Assay

This assay provides an early indication of a compound's susceptibility to metabolism in the liver, a primary site of drug metabolism.

Experimental Protocol: Liver Microsomal Stability Assay

Objective: To determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of the fluorinated and non-fluorinated analogs.

Materials:

• Pooled human liver microsomes (HLMs).[6]

• NADPH regenerating system (or NADPH).[6]

• Phosphate buffer (pH 7.4).

• Test compounds.

• Positive control compound with known metabolic stability (e.g., verapamil).

• Acetonitrile with an internal standard for quenching the reaction.

• LC-MS/MS system for analysis.

Procedure:

• Incubation Mixture Preparation: Prepare a reaction mixture containing HLMs and phosphate buffer.

• Reaction Initiation: Pre-incubate the reaction mixture at 37°C. Add the test compound and initiate the metabolic reaction by adding the NADPH regenerating system.[6]

• Time-course Sampling: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (acetonitrile with internal standard) to stop the reaction.[6]

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life: t₁/₂ = 0.693 / k.

  • Calculate the intrinsic clearance: CLᵢₙₜ (μL/min/mg protein) = (0.693 / t₁/₂) * (incubation volume / mg of microsomal protein).

Diagram: Metabolic Stability Assay Workflow

Caption: Workflow for an in vitro liver microsomal stability assay.

Comparative Data Summary

The following table illustrates the expected data output from the described experimental protocols, allowing for a direct comparison between the fluorinated and non-fluorinated analogs.

Parameter	1-Boc-2-[(phenylamino)-methyl]-piperidine (Non-fluorinated)	1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine (Fluorinated)	Expected Impact of Fluorination
Receptor Binding Affinity (Kᵢ, nM)	Hypothetical Value: 50 nM	Hypothetical Value: 15 nM	Potential for increased affinity (lower Kᵢ)
Functional Potency (EC₅₀/IC₅₀, nM)	Hypothetical Value: 100 nM	Hypothetical Value: 30 nM	Potential for increased potency (lower EC₅₀/IC₅₀)
Metabolic Stability (t₁/₂, min)	Hypothetical Value: 20 min	Hypothetical Value: 60 min	Expected increase in half-life
Intrinsic Clearance (CLᵢₙₜ, μL/min/mg)	Hypothetical Value: 34.7	Hypothetical Value: 11.6	Expected decrease in clearance

Note: The values presented in this table are hypothetical and for illustrative purposes only. Actual experimental data is required for a definitive comparison.

Conclusion

The strategic incorporation of fluorine into the 1-Boc-2-[(phenylamino)-methyl]-piperidine scaffold holds significant promise for enhancing its therapeutic potential. The fluorinated analog is anticipated to exhibit improved metabolic stability and potentially higher receptor binding affinity and functional potency. However, these hypotheses must be confirmed through rigorous experimental evaluation. The protocols outlined in this guide provide a clear and scientifically sound pathway for conducting a comprehensive efficacy comparison. The resulting data will be invaluable for making informed decisions in the drug discovery and development process, ultimately guiding the selection of the most promising candidate for further preclinical and clinical investigation.

References

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• Weiner, D. M., et al. (2006). Pharmacological and Behavioral Profile of N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) Carbamide (2R,3R)-Dihydroxybutanedioate (2:1) (ACP-103), a Novel 5-Hydroxytryptamine2A Receptor Inverse Agonist. The Journal of Pharmacology and Experimental Therapeutics, 321(1), 259–267.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

As a Senior Application Scientist, it is understood that the lifecycle of a chemical reagent extends far beyond its use in a reaction. Proper, compliant, and safe disposal is a critical final step that ensures the safety of laboratory personnel and the protection of our environment. This guide provides an in-depth, procedural framework for the disposal of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine, moving beyond a simple checklist to explain the chemical reasoning behind each recommended step.

This document is intended for researchers, scientists, and drug development professionals. All procedures should be conducted in accordance with your institution's Environmental Health and Safety (EHS) department guidelines and all applicable local, state, and federal regulations.

Core Hazard Assessment and Chemical Profile

A robust disposal plan begins with a thorough understanding of the compound's chemical properties and associated hazards. Since a specific Safety Data Sheet (SDS) for this exact molecule is not always available, we must infer its risk profile by analyzing its constituent functional groups.

• Piperidine Moiety: The core piperidine ring is a heterocyclic amine. Piperidine itself is a flammable, corrosive, and toxic liquid that can cause severe skin burns and eye damage.[1][2][3][4] Derivatives like the topic compound should be assumed to share some of these irritant and toxic properties.

• Boc (tert-Butoxycarbonyl) Group: This protecting group is known for its stability in basic and nucleophilic conditions but is readily cleaved by acids.[5][6] This acid lability is a key consideration for both incompatibility and potential neutralization procedures. The cleavage generates isobutylene (a flammable gas) and carbon dioxide.[7]

• 2-Fluoro-phenylamino Group: The presence of a fluorinated aromatic amine suggests potential aquatic toxicity and environmental persistence. Aromatic amines as a class can have toxicological effects.

Given this profile, 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine must be treated as a hazardous chemical waste .

Summary of Handling and Disposal Parameters

Parameter	Recommendation	Rationale
Waste Classification	Hazardous Chemical Waste	Possesses characteristics of toxicity and irritation based on its piperidine and aromatic amine structure.[1]
Primary Hazard	Skin/Eye Irritation, Harmful if Swallowed/Inhaled	Based on analogous piperidine compounds.[4]
Storage Incompatibility	Strong Oxidizing Agents, Strong Acids	Risk of vigorous, exothermic reactions or uncontrolled degradation of the Boc group.[8]
Personal Protective Equipment (PPE)	Nitrile Gloves, Safety Goggles, Lab Coat	To prevent skin and eye contact with the potentially corrosive/irritating compound.[9][10]
Recommended Disposal	Licensed Hazardous Waste Contractor	Ensures compliance with EPA regulations and minimizes environmental impact.[10]

Personal Protective Equipment (PPE) Protocol

Before handling the compound for disposal, ensure a robust barrier between you and the chemical.

• Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[9]

• Eye Protection: Use safety glasses with side shields or, preferably, chemical safety goggles to protect against splashes.[11]

• Skin and Body Protection: A standard laboratory coat is mandatory. Ensure it is fully buttoned.

• Work Area: All handling of waste should occur in a well-ventilated area, such as a certified chemical fume hood, to minimize inhalation exposure.[12]

Standard Disposal Protocol: Segregation and Professional Management

This is the universally recommended and most secure method for disposal, ensuring maximum safety and regulatory compliance. It is based on the "cradle-to-grave" management principle for hazardous materials mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[13]

Step-by-Step Procedure

• Waste Identification: Classify all unused or residual 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine as hazardous waste. This includes the pure compound, contaminated solutions, and any materials used for cleaning spills (e.g., absorbent pads, gloves).

• Segregation and Collection:

  • Collect the waste in a dedicated, properly labeled hazardous waste container.[10]

  • Crucially, do not mix this waste stream with other chemical wastes , especially strong acids, which could initiate a hazardous decomposition of the Boc group.

• Containerization:

  • Use a container made of a compatible material, such as high-density polyethylene (HDPE).[10]

  • The container must be in good condition, with a securely sealing lid to prevent leaks or spills.

  • Label the container clearly and accurately with:

    • The full chemical name: "Waste 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine"

    • The words "Hazardous Waste"

    • Appropriate hazard pictograms (e.g., irritant, health hazard).

    • The accumulation start date.

• Temporary Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated chemical waste storage area.

  • Ensure the storage area is away from heat sources, open flames, and incompatible materials.[14]

• Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor to arrange for pickup.[10][15]

  • This waste must be transported by a licensed carrier to a permitted Treatment, Storage, and Disposal Facility (TSDF).[16]

Disposal Workflow Diagram

Caption: Standard workflow for hazardous chemical waste disposal.

Accidental Spill and Emergency Procedures

In the event of an accidental release, immediate and correct action is vital.

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate the area.

• Ventilate: Ensure the area is well-ventilated by working within a fume hood or opening sashes.

• Don PPE: Before addressing the spill, don the full PPE described in Section 2.

• Contain & Absorb: For small spills, cover with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[1] Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[8][10] Avoid creating dust.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and water), collecting all cleaning materials (wipes, gloves) as hazardous waste.

• Dispose: Seal and label the container holding the spill cleanup materials and manage it as hazardous waste according to the protocol in Section 3.

Chemical Neutralization of Residual Quantities

Disclaimer: This procedure is intended only for experienced laboratory personnel for the decontamination of trace residues from glassware or equipment within a controlled laboratory setting. It is NOT a method for bulk waste disposal.

The principle behind this method is the acid-catalyzed deprotection (cleavage) of the Boc group, breaking the parent molecule into more manageable components.[5][17]

Step-by-Step Neutralization Protocol

• Work Environment: Perform all steps in a certified chemical fume hood.

• Setup: For contaminated glassware, rinse with a minimal amount of a suitable solvent like ethyl acetate or dichloromethane (DCM) to dissolve the residue.

• Acidification: While stirring the solution, slowly add an acidic deprotection agent. Common choices include:

  • Trifluoroacetic acid (TFA), added to make a 25-50% v/v solution in DCM.

  • A solution of 3-4 M Hydrochloric Acid (HCl) in an organic solvent like ethyl acetate or dioxane.[18]

• Reaction: Allow the mixture to stir at room temperature. The reaction will generate isobutylene gas and CO₂, necessitating effective ventilation. Monitor for the cessation of gas evolution.

• Collection and Disposal: Once the reaction is complete, the resulting acidic solution containing the deprotected 2-[(2-fluoro-phenylamino)-methyl]-piperidine salt is still considered hazardous. Neutralize the excess acid carefully with a base (e.g., sodium bicarbonate solution) and collect the final aqueous solution as aqueous hazardous waste . This waste stream must also be segregated and disposed of via your institution's EHS office.

Boc-Deprotection Mechanism

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Personal protective equipment for handling 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

Comprehensive Safety Protocol: Handling 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine

This guide provides essential safety and handling protocols for 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine, a compound utilized by researchers and scientists in drug development. Given the absence of a specific Material Safety Data Sheet (MSDS) for this exact molecule, this protocol is synthesized from data on its structural analogues, including piperidine, aminopiperidines, and fluorinated aromatic compounds. The cornerstone of safe handling is a thorough risk assessment performed by the user, specific to their experimental conditions.

Hazard Assessment: A Synthesis of Structural Precedents

The potential hazards of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine are inferred from its core chemical structures: a piperidine ring, a fluorinated aromatic group, and a Boc-protected amine.

• Piperidine Core: The piperidine scaffold is associated with significant hazards. It is often flammable, toxic when inhaled or in contact with skin, and can cause severe skin burns and eye damage.[1][2][3] Vapors may form explosive mixtures with air and can travel to an ignition source.[1]

• Aminopiperidine Functionality: Similar aminopiperidine compounds are known to cause skin, eye, and respiratory irritation.[4][5][6]

• Fluorinated Phenyl Group: Fluorinated organic compounds warrant specific caution. Fluorine is highly corrosive, and its compounds can release toxic and corrosive substances, such as hydrofluoric acid, upon decomposition with heat or moisture.

• Boc-Protecting Group: While the tert-Butoxycarbonyl (Boc) group generally reduces the reactivity and basicity of the amine it protects, it does not eliminate the underlying hazards of the parent molecule. Safe laboratory precautions are always necessary.[7][8]

Table 1: Summary of Potential Hazards

Hazard Type	Potential Effect	Basis of Concern (Structural Analogue)
Skin Contact	Severe burns, irritation, toxicity.[1][3][5]	Piperidine, Aminopiperidine
Eye Contact	Severe irritation, burns, potential for serious damage.[1][6][8][9]	Piperidine, Aminopiperidine
Inhalation	Irritation of nose, throat, and respiratory tract; potential toxicity.[1][3][5][9]	Piperidine, Aminopiperidine
Ingestion	Harmful if swallowed; may cause chemical burns to the gastrointestinal tract.[3][10]	Piperidine, Aminopiperidine
Flammability	Flammable liquid and vapor; risk of flashback.[1][3]	Piperidine

| Reactivity | Incompatible with strong acids and oxidizing agents.[9][11] Thermal decomposition may release toxic fumes (CO, CO₂, NOx, HF).[1][11] | Piperidine, Fluorinated Compounds |

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory. All operations involving this compound must be conducted within a certified chemical fume hood.[12]

Eye and Face Protection

• Minimum Requirement: Safety glasses with side shields conforming to EN166 or ANSI Z87.1 standards.[11]

• Recommended: Due to the severe corrosive potential of related piperidines, splash-resistant chemical safety goggles are strongly advised.[1][9]

• High-Risk Operations: For tasks with a higher splash risk (e.g., transfers of larger volumes, heating), a full-face shield must be worn in addition to safety goggles.[9]

Hand Protection: A Critical Choice

Selecting the correct gloves is crucial, as no single material is impervious to all chemicals. Always inspect gloves for tears or pinholes before use.[13] Given the compound's mixed chemical nature (amine, aromatic, halogenated), glove selection requires careful consideration.

Table 2: Glove Material Compatibility

Glove Material	Suitability for Piperidines/Amines	Suitability for Aromatic/Fluorinated Compounds	Overall Recommendation & Breakthrough Time
Nitrile	Good	Fair to Poor (Aromatic hydrocarbons can attack nitrile).[14]	Suitable for minor splashes and short-duration handling. Not recommended for immersion or extended contact.[12][13]
Neoprene	Good	Good	A robust choice for general handling. Offers better resistance to a broader range of chemicals than nitrile.[15]
Butyl Rubber	Excellent	Good	Highly recommended, especially for procedures involving larger quantities or longer durations, due to its high resistance to corrosive amines.[3][14]

| Latex | Fair to Poor | Poor | Not recommended for chemical protection in this context due to poor resistance and potential for allergic reactions.[13][16] |

Operational Mandate: For tasks with a risk of significant contact, double-gloving is recommended. A lighter, disposable nitrile glove can be worn underneath a heavier butyl or neoprene glove. This provides a barrier against immediate exposure if the outer glove is breached.[13]

Body Protection

• A flame-resistant or 100% cotton lab coat is required to protect against splashes and fire hazards.[16]

• Ensure all skin is covered. Long pants and closed-toe shoes made of a non-porous material are mandatory.[12][16]

• For large-scale operations, a chemical-resistant apron or suit may be necessary.[9]

Respiratory Protection

All handling of solid or dissolved 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine must occur in a properly functioning chemical fume hood to prevent inhalation of dust or vapors.[12] If engineering controls fail or for certain emergency situations, a respirator with an appropriate cartridge (e.g., Type K Green for ammonia and organic derivatives) would be necessary.[1] Respirator use requires a formal respiratory protection program, including fit testing.

Operational and Disposal Plans

Safe Handling Workflow

The following diagram outlines the critical steps from preparation to disposal.

Caption: Workflow for Safe Handling of 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine.

Step-by-Step Handling Protocol

• Preparation: Before starting, ensure an emergency safety shower and eyewash station are accessible and unobstructed.[8] Prepare a spill kit containing an inert absorbent material (e.g., sand, diatomaceous earth), and appropriate waste containers.[2]

• Weighing and Transfer: Conduct all transfers within a fume hood.[12] If handling a solid, use techniques that minimize dust generation.[4][6] Use non-sparking tools and ensure all equipment is grounded to prevent static discharge, a potential ignition source.[1][3]

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area designated for corrosives and flammables.[1][4] Keep it away from heat, sparks, open flames, and incompatible materials like strong oxidizing agents and acids.[3][17]

Emergency Procedures

• Skin Contact: Immediately flush the skin with copious amounts of running water for at least 15 minutes while removing all contaminated clothing.[4][10] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

• Spill: Evacuate non-essential personnel. Wearing full PPE, cover the spill with an inert absorbent material.[1][2] Use non-sparking tools to collect the material into a suitable, labeled container for disposal.[3] Do not allow the spill to enter drains.[2][4]

Disposal Plan

• Chemical Waste: All waste containing this compound must be treated as hazardous. It should be collected in a designated, properly labeled "Halogenated Organic Waste" container.[12] Never dispose of this chemical down the drain.[2][12]

• Contaminated PPE: Disposable gloves, bench paper, and other contaminated materials must be collected in a sealed, labeled container for hazardous waste disposal. Do not mix with general laboratory trash.

• Disposal Vendor: All waste must be disposed of through a licensed hazardous waste management facility, in accordance with all local, state, and federal regulations.[18]

By adhering to these stringent protocols, researchers can mitigate the inherent risks and handle 1-Boc-2-[(2-fluoro-phenylamino)-methyl]-piperidine with the necessary level of safety and confidence.

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